4-(Trifluoromethyl)pyrrolidin-3-amine

Core Science & Biosynthesis

A Technical Guide to 4-(Trifluoromethyl)pyrrolidin-3-amine Derivatives: Synthesis, Stereochemistry, and Application in Drug Discovery

Executive Summary: The pyrrolidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds and approved drugs.[1][2] When functionalized with a trifluoromethyl (CF3) group, its utility is significantly enhanced. The CF3 moiety improves critical drug-like properties, including metabolic stability, lipophilicity, and binding affinity, by serving as a potent electron-withdrawing group and a stable bioisostere for other chemical motifs.[3] The combination of these two structural features in 4-(trifluoromethyl)pyrrolidin-3-amine and its derivatives creates a class of building blocks with immense potential for the development of novel therapeutics.

This guide provides an in-depth technical overview for researchers, chemists, and drug development professionals. It navigates the complexities of identifying these compounds through their Chemical Abstracts Service (CAS) numbers, details robust synthetic methodologies for their creation, addresses the critical challenge of stereochemical control, and explores their application through structure-activity relationship (SAR) case studies. The content is grounded in established scientific literature, offering both theoretical understanding and practical, field-proven protocols.

Navigating the Landscape: CAS Numbers and Key Derivatives

A direct CAS number for the parent structure, 4-(trifluoromethyl)pyrrolidin-3-amine, is not readily found in major chemical databases, as this compound typically serves as a synthetic target rather than a commercial starting material. Instead, researchers access this scaffold through a variety of stable, commercially available precursors and derivatives. These key molecules, identified by their unique CAS numbers, are the true entry points for synthesis and discovery. Understanding these precursors is the first step in any research and development program targeting this scaffold.

Table 1: Key Derivatives and Precursors of the 4-(Trifluoromethyl)pyrrolidine Scaffold

Compound Name	CAS Number	Molecular Formula	Significance
4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride	1260759-01-0	C₆H₉ClF₃NO₂	A key acidic precursor, providing a handle for amide coupling and further functionalization.[4]
4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid	1260982-37-3	C₆H₈F₃NO₂	The free acid form, useful in various synthetic transformations where the hydrochloride salt is not desired.[5]
trans-(+/-)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid methyl ester HCl	1189909-25-8	C₇H₁₀F₃NO₂·HCl	An esterified derivative, valuable as an intermediate in the synthesis of bioactive molecules and for biochemical studies.[6]
methyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-3-carboxylate hydrochloride	1821794-05-1	C₇H₁₁ClF₃NO₂	An enantiomerically pure version, critical for developing stereospecific drugs and avoiding off-target effects from unwanted isomers.[7]

Synthetic Strategies: Assembling the Core Structure

The construction of the trifluoromethylated pyrrolidine ring is a non-trivial synthetic challenge, primarily due to the need to control the stereochemistry at the C3 and C4 positions. Several powerful strategies have been developed to address this, each offering distinct advantages.

Caption: Overview of major synthetic routes to the pyrrolidine core.

Method I: 1,3-Dipolar Cycloaddition

This classical yet powerful method involves the reaction of an azomethine ylide with a trifluoromethyl-containing dipolarophile (e.g., a 3,3,3-trifluoropropene derivative).[8] This approach is highly convergent, rapidly building the five-membered ring in a single step. The primary challenge lies in controlling the regioselectivity and stereoselectivity of the cycloaddition, which can often be influenced by the nature of the substituents on both the ylide and the dipolarophile. Decarboxylative methods to generate non-stabilized N-unsubstituted azomethine ylides have also proven effective for this transformation.[9]

Method II: Intramolecular Aminotrifluoromethylation

A more modern approach utilizes a copper-catalyzed intramolecular cyclization of alkenylamines.[10] In this process, a pendant amine on an alkene chain attacks the double bond in a reaction initiated by a trifluoromethyl radical source, such as the Togni reagent. This method is advantageous for its ability to form the C-CF3 bond and the pyrrolidine ring simultaneously. Mechanistic studies suggest the involvement of Cu(II) intermediates that act as Lewis acids to activate the hypervalent iodine reagent.[10]

Method III: Organocatalytic Domino Michael/Mannich Reaction

For asymmetric synthesis, the organocatalytic domino [3+2] cycloaddition is a highly elegant and efficient strategy.[11] This one-pot sequence typically involves the reaction of an enal, a nitroalkene bearing a trifluoromethyl group, and an aminomalonate. A chiral secondary amine catalyst, such as a diarylprolinol silyl ether, orchestrates a cascade of Michael and Mannich reactions to construct the highly functionalized pyrrolidine ring with excellent control over three contiguous stereocenters.[11]

Featured Protocol: Large-Scale Synthesis of (2S,4R)-4-(Trifluoromethyl)pyrrolidine-2-carboxylic Acid

The following protocol, adapted from industrial process research, exemplifies a robust and scalable synthesis starting from a protected 4-hydroxyproline derivative.[12] It highlights key chemical transformations and the rationale behind them.

Step 1: Deoxyfluorination

• Procedure: A solution of 1-(tert-Butyl) 2-Methyl (2R)-4-hydroxy-4-(trifluoromethyl)pyrrolidine-1,2-dicarboxylate in an appropriate solvent like methyl tert-butyl ether is cooled to -15 to 5 °C. (Bis(2-methoxyethyl)amino)sulfur trifluoride (Deoxo-Fluor) is added slowly, maintaining the low temperature. The reaction is stirred for several hours until completion.

• Causality: Deoxo-Fluor is a milder and safer alternative to DAST for converting alcohols to fluorides, which is critical for large-scale operations. The low temperature is essential to control the exotherm and minimize side reactions.

Step 2: Hydrogenation

• Procedure: A methanol solution of the fluorinated intermediate is added to a reactor containing Raney-Nickel catalyst. The reactor is purged with nitrogen and then pressurized with hydrogen gas (e.g., 0.7–0.9 MPa). The mixture is heated to 25–35 °C and stirred for approximately 18 hours.

• Causality: Raney-Nickel is a cost-effective and highly active catalyst for the reduction of the double bond formed in the previous step. Hydrogenation introduces a new stereocenter, and the catalyst choice and conditions are crucial for achieving the desired diastereoselectivity.

Step 3: Epimerization and Saponification

• Procedure: The product from hydrogenation is treated with a strong base, such as sodium methoxide in methanol. This reaction is stirred at room temperature for several hours.

• Causality: The initial hydrogenation may yield a mixture of diastereomers. A strong methoxide base is required to epimerize the undesired stereocenter at the carbon adjacent to the ester, driving the equilibrium towards the thermodynamically more stable trans isomer.[12] The same step also saponifies the methyl ester to a carboxylate.

Step 4: Deprotection and Crystallization

• Procedure: The Boc-protected carboxylic acid is dissolved in a solvent like isopropyl acetate and treated with a solution of hydrogen chloride (e.g., 15% HCl in isopropyl acetate). The mixture is heated to 35-40 °C for several hours, then cooled to crystallize the final hydrochloride salt product.

• Causality: Acidic conditions cleanly remove the tert-butoxycarbonyl (Boc) protecting group from the nitrogen atom. The use of HCl in an organic solvent allows for the direct crystallization of the final product as a stable hydrochloride salt, simplifying purification.

The Challenge of Chirality: Stereochemical Control and Analysis

The biological activity of chiral molecules is often confined to a single enantiomer. Therefore, achieving high stereoisomeric purity is not an academic exercise but a regulatory and safety imperative in drug development. For 4-(trifluoromethyl)pyrrolidin-3-amine derivatives, which possess at least two stereocenters, this challenge is paramount.

Stereochemical Influences

The presence of fluorine atoms can significantly alter the conformational preferences of the pyrrolidine ring through stereoelectronic interactions like the gauche and anomeric effects.[13] A generalized anomeric effect, resulting from the delocalization of the nitrogen lone pair electrons into the antibonding orbital of the C-F bond (nN→σ*CF), can strongly influence the stability of different conformers, particularly in α-fluoro isomers.[13] These biases must be considered during molecular modeling and SAR studies.

Analytical Techniques for Chiral Purity Assessment

Verifying the enantiomeric and diastereomeric purity of these compounds requires specialized analytical techniques. Chromatographic methods are the gold standard in the pharmaceutical industry.[14][]

Caption: Decision workflow for selecting a chiral analysis method.

Table 2: Comparison of Primary Chiral Analytical Techniques

Technique	Principle	Advantages	Limitations
Chiral HPLC [14][]	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP), leading to separation.	Broad applicability, high resolution, robust and reproducible, suitable for prep scale.	Slower run times, higher solvent consumption compared to SFC.
Chiral SFC [14]	Similar to HPLC but uses supercritical CO₂ as the mobile phase.	Fast analysis, lower solvent cost, environmentally friendly, ideal for high throughput.	Requires specialized equipment, less suitable for highly polar compounds.
Chiral GC [14]	Separation of volatile enantiomers on a chiral column in the gas phase.	Extremely high resolution for suitable analytes, sensitive detectors (MS).	Limited to thermally stable and volatile compounds or their derivatives.
NMR with Chiral Shift Agents [14]	A Chiral Shift Agent (CSA) complexes with enantiomers, inducing diastereotopic chemical shifts.	Rapid analysis without separation, provides structural information.	Lower accuracy and precision than chromatography, requires higher sample concentration.

Structure-Activity Relationships (SAR) and Applications

The true value of the 4-(trifluoromethyl)pyrrolidine scaffold is demonstrated in its application as a core component of potent and selective enzyme inhibitors. The specific placement and stereochemistry of the trifluoromethyl group can have a profound impact on biological activity.

Case Study: Inhibition of Caspase-1

Caspase-1 is a key enzyme in the inflammatory response. In a study of triaminopyrimidine-based inhibitors, the introduction of a trifluoromethylphenyl group was explored.[16] Interestingly, while most electron-withdrawing groups reduced potency, an ethylene-linked 4-trifluoromethylphenyl substituent resulted in the most potent compound in the entire series, with an IC50 value of 13 nM.[16] This highlights a specific, favorable interaction enabled by the CF3 group within the enzyme's binding pocket, demonstrating that its electronic and steric properties can be leveraged for significant gains in potency.

Case Study: Inhibition of Aminoglycoside Acetyltransferase (AAC(6')-Ib)

Bacterial resistance to aminoglycoside antibiotics is a major public health threat, often mediated by enzymes like AAC(6')-Ib. A pyrrolidine pentamine scaffold was identified as a promising inhibitor.[17][18] SAR studies on this scaffold revealed critical dependencies on the substituents. Modifications to the functionalities at different positions (R3, R4, R5) had varied effects, showing potential for optimization.[17][18] Molecular docking studies confirmed a significant correlation between the calculated binding energy (ΔG) and the experimentally observed inhibitory activity, providing a rational basis for the design of next-generation inhibitors.[17]

Table 3: General SAR Trends for Pyrrolidine-Based Inhibitors

Scaffold Position	General Observation	Example Target(s)
Pyrrolidine N	Often substituted with larger groups to occupy hydrophobic pockets or link to other pharmacophores.	Caspase-1, NAAA[16][19]
C3-Amine	Can be acylated or alkylated. Often serves as a key hydrogen bond donor/acceptor or attachment point.	NAAA, AAC(6')-Ib[17][19]
C4-CF₃ Group	Stereochemistry is critical. The group's lipophilicity and electron-withdrawing nature influence binding and pKa.	Caspase-1[16]

Conclusion

The 4-(trifluoromethyl)pyrrolidin-3-amine framework represents a highly valuable and versatile scaffold for modern drug discovery. While direct access to the parent amine is uncommon, a rich chemistry of its derivatives and precursors provides multiple entry points for synthetic exploration. The successful application of this scaffold hinges on the mastery of stereoselective synthesis and the precise application of advanced analytical techniques to ensure isomeric purity. As demonstrated by compelling case studies, the strategic incorporation of the trifluoromethyl group onto the pyrrolidine ring can unlock significant improvements in potency and selectivity. For researchers and drug developers, this class of compounds remains a fertile ground for the discovery of next-generation therapeutics to address unmet medical needs.

References

• ACS Publications. Sustainable Manufacturing of trans-4-Trifluoromethyl-l-proline via Stereochemical Editing: A Combined In Silico and Experimental Approach | Organic Process Research & Development. [Link]

• ResearchGate. Synthesis of 4-(trifluoromethyl)pyrrolidines Containing Sulfonyl, Iminosulfonyl, Sulfamide, or Phosphonyl Substituent | Request PDF. [Link]

• Chem-Impex. Trans (+/-) 4-(Trifluoromethyl)Pyrrolidine-3-Carboxylic Acid Methyl Es. [Link]

• National Center for Biotechnology Information. Expansion of the structure-activity relationship profile of triaminopyrimidines as inhibitors of caspase-1 - PMC. [Link]

• PubMed. Aminotrifluoromethylation of olefins via cyclic amine formation: mechanistic study and application to synthesis of trifluoromethylated pyrrolidines. [Link]

• The Royal Society of Chemistry. One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. [Link]

• ResearchGate. Title: Synthesis of trifluoromethylated pyrrolidines via decarboxylative [3+2] cycloaddition of non-stabilized N-unsubstituted azomethine ylides | Request PDF. [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. [Link]

• National Center for Biotechnology Information. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC. [Link]

• National Center for Biotechnology Information. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC. [Link]

• Royal Society of Chemistry. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications. [Link]

• RSC Publishing. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• National Center for Biotechnology Information. Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines - PMC. [Link]

• ACS Publications. Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines | Organic Letters. [Link]

• MDPI. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. [Link]

• MDPI. Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. [Link]

• National Center for Biotechnology Information. Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines - PMC. [Link]

• MDPI. Synthesis and Structure–Activity Relationship (SAR) Studies on New 4-Aminoquinoline-Hydrazones and Isatin Hybrids as Promising Antibacterial Agents. [Link]

• PubMed. Structure-activity relationship of pyrrolidine pentamine derivatives as inhibitors of the aminoglycoside 6'- N -acetyltransferase type Ib. [Link]

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• 5. 1260982-37-3|4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 6. chemimpex.com [chemimpex.com]
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• 10. Aminotrifluoromethylation of olefins via cyclic amine formation: mechanistic study and application to synthesis of trifluoromethylated pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 16. Expansion of the structure-activity relationship profile of triaminopyrimidines as inhibitors of caspase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib [mdpi.com]
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• 19. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]

Technical Assessment and Sourcing Guide: 4-Trifluoromethylpyrrolidine-3-amine Hydrochloride

Executive Summary

4-Trifluoromethylpyrrolidine-3-amine hydrochloride is a high-value, specialized heterocyclic building block used in medicinal chemistry to modulate lipophilicity, metabolic stability, and basicity. The incorporation of the trifluoromethyl (

) group at the C4 position of the pyrrolidine ring creates a "vicinal diamine-like" motif (considering the ring nitrogen) with distinct electronic properties compared to its non-fluorinated or mono-fluorinated analogues.

This guide addresses the sourcing challenge associated with this motif—often absent from standard commodity catalogs—and provides a technical roadmap for procurement, quality assessment, and synthetic application.

Part 1: Chemical Identity & Stereochemical Complexity[1][2]

The target molecule possesses two chiral centers at positions C3 and C4, giving rise to four possible stereoisomers. Sourcing requests must explicitly define the required stereochemistry, as the synthetic routes for cis and trans isomers differ significantly.

Structural Classification

• Systematic Name: 4-(Trifluoromethyl)pyrrolidin-3-amine dihydrochloride (or monohydrochloride depending on stoichiometry).[1]

• Core Motif: Vicinal amino-trifluoromethyl functionalization on a saturated nitrogen heterocycle.[1]

• Key Feature: The electron-withdrawing

  group lowers the of the adjacent amine (C3) and the ring amine (N1), altering hydrogen bond donor capability and membrane permeability.

Stereoisomer Map (DOT Visualization)

The following diagram illustrates the stereochemical relationships. Researchers must specify the exact isomer when contacting suppliers.[1]

Caption: Stereochemical map showing the relationship between cis and trans isomers. Note that base-mediated epimerization can occur at C4 if the conditions are harsh.

Part 2: Sourcing Landscape & Suppliers[2]

Unlike the common 3-fluoropyrrolidine or 3-(trifluoromethyl)pyrrolidine, the 3-amino-4-trifluoromethyl variant is rarely a "stock" item. It is typically a Make-on-Demand (MOD) or Custom Synthesis product.[1]

Procurement Strategy

Do not rely on standard catalog searches (e.g., Sigma, Fisher) which often yield false positives for the geminal isomer (3-amino-3-trifluoromethyl). Use the following tiered approach:

Tier	Supplier Category	Recommended Vendors	Action Strategy
1	Specialized Fluorine Chemistry	Fluorochem (UK), Synquest (USA), Matrix Scientific	Search for "3-amino-4-trifluoromethyl" analogues. Request custom quote if exact salt is missing.
2	Major Building Block Houses	Enamine (Ukraine/EU), Combi-Blocks , Chem-Impex	Check for N-Boc protected precursors (e.g., tert-butyl 3-amino-4-(trifluoromethyl)pyrrolidine-1-carboxylate).
3	CRO/Custom Synthesis	WuXi AppTec , PharmBlock , BOC Sciences	Submit structure for FTE or Fee-for-Service synthesis. Best for >10g scale.

Critical "Watch-Outs" in Sourcing

• Isomer Confusion: Ensure the Certificate of Analysis (CoA) distinguishes between 3-amino-4-trifluoromethyl (vicinal) and 3-amino-3-trifluoromethyl (geminal).

• Salt Form: The hydrochloride salt is hygroscopic.[1] If long-term storage is required, request the dihydrochloride or store the N-Boc protected free base and deprotect immediately before use.

• Cost Driver: The starting material (trifluorocrotonate or trifluoroacetaldehyde) drives the cost.[1] Expect prices >$500/gram for custom synthesis.

Part 3: Quality Control & Validation Protocols

Trust but verify. Upon receipt of the material, the following self-validating protocol must be executed to confirm identity and purity.

NMR Validation (The Gold Standard)

Proton NMR is often cluttered due to the pyrrolidine ring couplings.[1] Fluorine NMR provides a clean diagnostic.[1]

• Expected Signal: A doublet (or multiplet) around -65 to -75 ppm (relative to

  ).[1]

• Impurity Check: Look for signals at -80 ppm (trifluoroacetic acid residue) or -60 to -63 ppm (geminal impurities).[1]

LCMS Method for Polarity Check

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3).[1]

• Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile.[1]

• Note: The compound is highly polar.[1][2] It may elute in the void volume.[1] Use an HILIC column or ion-pairing agent if retention is poor.[1]

Part 4: Synthetic Protocols (Make vs. Buy)

If commercial sourcing fails, the compound can be synthesized via 1,3-Dipolar Cycloaddition . This route is modular and allows access to specific stereoisomers.[1]

Synthesis Workflow Diagram

Caption: Modular synthesis via [3+2] cycloaddition of a nitro-alkene and azomethine ylide.

Detailed Protocol: Cycloaddition Route

Objective: Synthesis of trans-4-(trifluoromethyl)pyrrolidin-3-amine.[1]

• Reagents:

  • (E)-3,3,3-trifluoro-1-nitroprop-1-ene (Dipolarophile).

  • -Benzylglycine + Paraformaldehyde (Generates Azomethine Ylide in situ).[1]

  • Toluene (Solvent).[1][3]

• Procedure:

  • Reflux

    -benzylglycine (1.0 equiv) and paraformaldehyde (1.5 equiv) in toluene with the nitro-alkene (1.0 equiv) using a Dean-Stark trap.

  • The in situ generated ylide reacts with the nitro-alkene to form 1-benzyl-3-nitro-4-(trifluoromethyl)pyrrolidine .

  • Causality: The electron-deficient nitro group directs the regiochemistry, placing the nitro group at C3 and the

    at C4.

• Reduction & Deprotection:

  • Step A (Nitro Reduction): Treat with Zn dust in AcOH/HCl or Hydrogenation (Raney Ni) to convert

    to .[1]

  • Step B (Debenzylation): Hydrogenation (

    ) removes the benzyl group.[1]

  • Salt Formation: Treat the crude oil with

    in dioxane to precipitate the hydrochloride salt.[1]

References

• Synthesis of Fluorinated Pyrrolidines via Cycloaddition

  • Title: Catalytic enantioselective 1,3-dipolar cycloadditions of azomethine ylides for biology-oriented synthesis.

  • Source: PMC (PubMed Central).[1]

  • URL:[Link]

• Medicinal Chemistry of Trifluoromethyl Groups

  • Title: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry.[1][2]

  • Source: PMC (PubMed Central).[1]

  • URL:[Link]

• General Synthesis of 3-Aminopyrrolidines

  • Title: Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines.[1][4]

  • Source: PubMed.[1]

  • URL:[Link]

• Specialized Fluorine Reagents (Enamine)

  • Title: Novel fluorinated amines for drug discovery.[1]

  • Source: Enamine.net.[1]

Sources

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• 3. repositorio.uam.es [repositorio.uam.es]
• 4. Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: A Guide to the Stereoselective Synthesis of 4-(Trifluoromethyl)pyrrolidin-3-amine via 1,3-Dipolar Cycloaddition

Abstract

The pyrrolidine scaffold is a cornerstone of modern medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its unique three-dimensional structure provides an excellent framework for interacting with biological targets.[2][3] Concurrently, the strategic incorporation of a trifluoromethyl (CF3) group is a widely employed strategy in drug design to enhance critical properties such as metabolic stability, lipophilicity, and binding affinity.[4][5][6][7] The convergence of these two privileged motifs in 4-(trifluoromethyl)pyrrolidin-3-amine creates a high-value building block for drug discovery. This application note provides a detailed guide to the synthesis of this compound, focusing on the powerful and stereoselective 1,3-dipolar cycloaddition reaction. We will explore the mechanistic underpinnings, provide detailed experimental protocols, and discuss key considerations for successful synthesis and scale-up.

Introduction: The Strategic Value of Trifluoromethylated Pyrrolidines

The trifluoromethyl group acts as a bioisostere for other groups and can profoundly alter a molecule's physicochemical profile. Its strong electron-withdrawing nature and the high bond energy of the C-F bond (approx. 485 kJ/mol) contribute to increased metabolic stability by blocking common sites of enzymatic attack.[4][6] This often leads to improved pharmacokinetic profiles, including longer in-vivo half-life.[6]

The synthesis of substituted pyrrolidines is a mature field, with the 1,3-dipolar cycloaddition of an azomethine ylide with an alkene emerging as one of the most robust and versatile methods.[3][8][9] This [3+2] cycloaddition is a concerted, pericyclic reaction that allows for the simultaneous formation of two new C-C bonds and up to four stereocenters in a single, atom-economical step, making it an ideal strategy for constructing the pyrrolidine core with high stereocontrol.[9]

This guide focuses on leveraging this reaction to synthesize 4-(trifluoromethyl)pyrrolidin-3-amine, a scaffold poised for elaboration into novel therapeutic candidates.

The Synthetic Strategy: A [3+2] Cycloaddition Approach

The core of our strategy involves the reaction between an in situ-generated azomethine ylide (the 1,3-dipole) and a trifluoromethyl-activated alkene (the dipolarophile). The key to success lies in controlling the stereochemistry of the newly formed chiral centers.

2.1. Mechanism: The Concerted [3+2] Cycloaddition

The reaction proceeds through a concerted mechanism where the Highest Occupied Molecular Orbital (HOMO) of one component interacts with the Lowest Unoccupied Molecular Orbital (LUMO) of the other. In this case, an azomethine ylide is generated in situ from the condensation of an α-amino ester (e.g., methyl glycinate) with an aldehyde. This ylide is then coordinated to a metal catalyst, typically based on Silver(I) or Copper(I), which serves as a chiral Lewis acid to orchestrate the facial selectivity of the cycloaddition.[2][10][11] The electron-withdrawing trifluoromethyl group on the alkene lowers the energy of its LUMO, accelerating the reaction.[10]

Caption: General mechanism of the [3+2] cycloaddition.

Overall Synthetic Workflow

The synthesis is a multi-step process beginning with the formation of the key cycloadduct, followed by functional group manipulations to arrive at the target amine.

Caption: Overall workflow for the synthesis of the target amine.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Trifluoroacetic acid (TFA) and diphenylphosphoryl azide (DPPA) are corrosive and toxic; handle with extreme care.

Protocol 1: Synthesis of tert-butyl (3S,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate

This protocol details the key stereoselective 1,3-dipolar cycloaddition step.

Parameter	Value/Reagent	Rationale
Azomethine Ylide	From N-benzylideneglycine methyl ester	Readily formed in situ.
Dipolarophile	(E)-4,4,4-trifluorobut-2-enoate	Activated alkene with the required CF3 group.
Catalyst System	Silver(I) Acetate (AgOAc) / Chiral Ligand	Ag(I) is effective for this transformation. The chiral ligand induces asymmetry.
Solvent	Toluene	A non-coordinating solvent with a suitable boiling point for the reaction.
Temperature	60 °C	Balances reaction rate with catalyst stability and selectivity.
Expected Yield	70-85%	Based on similar transformations in the literature.
Expected d.r.	>15:1	Chiral catalysis ensures high diastereoselectivity.

Materials:

• N-benzylideneglycine methyl ester (1.0 equiv)

• tert-butyl (E)-4,4,4-trifluorobut-2-enoate (1.2 equiv)

• Silver(I) Acetate (AgOAc) (5 mol%)

• (R)-(-)-N-(p-toluenesulfonyl)-1,2-diphenylethanediamine [(R,R)-TsDPEN] (6 mol%)

• Toluene, anhydrous

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere (N2 or Ar), add AgOAc (5 mol%) and (R,R)-TsDPEN (6 mol%).

• Add anhydrous toluene via syringe and stir the mixture at room temperature for 30 minutes.

• Add N-benzylideneglycine methyl ester (1.0 equiv) and tert-butyl (E)-4,4,4-trifluorobut-2-enoate (1.2 equiv).

• Heat the reaction mixture to 60 °C and stir for 12-18 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the product as a colorless oil.

• Characterize the product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS to confirm its structure and purity.

Protocol 2: Conversion to 4-(Trifluoromethyl)pyrrolidin-3-amine

This protocol outlines the conversion of the carboxylate intermediate to the final amine via a Curtius rearrangement.

Procedure:

Step A: Ester Hydrolysis

• Dissolve the pyrrolidine-3-carboxylate from Protocol 1 (1.0 equiv) in a mixture of THF and water (3:1).

• Add lithium hydroxide (LiOH) (3.0 equiv) and stir the mixture vigorously at room temperature for 4-6 hours until the starting material is consumed (monitored by TLC).

• Acidify the mixture to pH ~3 with 1M HCl.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the carboxylic acid, which is used in the next step without further purification.

Step B: Curtius Rearrangement and Boc Protection

• Dissolve the crude carboxylic acid (1.0 equiv) in anhydrous tert-butanol.

• Add triethylamine (Et₃N) (1.5 equiv), followed by the dropwise addition of diphenylphosphoryl azide (DPPA) (1.2 equiv) at 0 °C. Caution: Azides are potentially explosive.

• Allow the reaction to warm to room temperature and then heat to 80 °C for 3-4 hours until nitrogen evolution ceases.

• Cool the reaction and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the N-Boc protected 4-(trifluoromethyl)pyrrolidin-3-amine.

Step C: Deprotection

• Dissolve the Boc-protected amine (1.0 equiv) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (10 equiv) dropwise at 0 °C.

• Stir the mixture at room temperature for 1-2 hours.

• Concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in a minimal amount of water and basify with 2M NaOH to pH >12.

• Extract the product with DCM (4x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and carefully concentrate to yield the final product, 4-(trifluoromethyl)pyrrolidin-3-amine. Store under an inert atmosphere.

Troubleshooting and Mechanistic Insights

• Low Diastereoselectivity: This often points to issues with the catalyst system. Ensure the ligand and metal salt are of high purity. The reaction should be run under strictly anhydrous and inert conditions, as moisture can deactivate the catalyst. Screening different chiral ligands or metal salts (e.g., Cu(I) complexes) may be necessary.[10][11]

• Low Yield in Cycloaddition: Incomplete conversion could be due to catalyst deactivation or insufficient reaction time/temperature. If the dipolarophile is not sufficiently reactive, a higher temperature may be required. However, this can sometimes negatively impact stereoselectivity.

• Difficult Curtius Rearrangement: The key is ensuring the complete formation of the acyl azide intermediate before heating. The temperature for the rearrangement should be high enough to promote isocyanate formation but not so high as to cause decomposition.

• Role of the CF3 Group: The strong electron-withdrawing nature of the trifluoromethyl group is crucial for activating the alkene dipolarophile, making it more susceptible to nucleophilic attack by the azomethine ylide.[10] This electronic effect is a primary reason for the success of this cycloaddition.

Conclusion

The 1,3-dipolar cycloaddition reaction is a highly efficient and stereoselective method for the synthesis of complex pyrrolidine structures. The protocols outlined in this application note provide a robust pathway to 4-(trifluoromethyl)pyrrolidin-3-amine, a valuable and versatile building block for medicinal chemistry. By carefully controlling reaction parameters and understanding the underlying mechanistic principles, researchers can reliably access this scaffold for incorporation into next-generation drug candidates. The combination of the conformationally constrained pyrrolidine core and the pharmacologically beneficial trifluoromethyl group makes this a compelling synthetic target for advancing drug discovery programs.[1][7][12]

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cycliz
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Synthesis of unique pyrrolidines for drug discovery. Enamine.
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• 1,3-Dipolar cycloaddition. Wikipedia.
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Application Note: A Proposed Diastereoselective Synthesis of 4-(Trifluoromethyl)pyrrolidin-3-amine from Amino Acid Precursors

Introduction: The Significance of Fluorinated Pyrrolidines

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1][2] Its conformational rigidity and ability to engage in hydrogen bonding interactions make it an ideal building block for modulating the pharmacokinetic and pharmacodynamic properties of therapeutic agents.[3] The introduction of fluorine, particularly the trifluoromethyl (CF3) group, can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[][5] Consequently, the synthesis of chiral, highly functionalized pyrrolidines bearing a trifluoromethyl substituent is a topic of intense research interest.

This guide details a rational, multi-step synthesis of cis-4-(trifluoromethyl)pyrrolidin-3-amine, starting from a derivative of the natural amino acid hydroxyproline. By utilizing a chiral precursor, we aim to establish stereochemical control throughout the synthesis, a critical consideration for developing selective drug candidates.

Retrosynthetic Analysis and Strategy

The core challenge lies in the stereoselective installation of two contiguous stereocenters at the C-3 and C-4 positions of the pyrrolidine ring. Our forward-thinking strategy is designed to control the relative stereochemistry through a sequence of well-established, high-yielding reactions. The retrosynthetic analysis is depicted below.

The target molecule can be accessed via the reduction of a C-3 azide and deprotection of the nitrogen. The key intermediate is a 4-keto-pyrrolidine bearing an azide at the C-3 position. This intermediate allows for the late-stage introduction of the trifluoromethyl group at C-4. The synthesis begins with the commercially available and enantiopure N-Boc-trans-4-hydroxy-L-proline methyl ester.

Caption: Retrosynthetic pathway for 4-(trifluoromethyl)pyrrolidin-3-amine.

Overall Synthetic Workflow

The proposed synthesis is a linear sequence starting from N-Boc-trans-4-hydroxy-L-proline. The workflow is designed to systematically build the required functionality around the pyrrolidine core.

Caption: Proposed multi-step synthetic workflow.

Detailed Experimental Protocols

Disclaimer: These protocols are proposed based on established chemical transformations and may require optimization. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of N-Boc-4-oxo-L-proline methyl ester (2)

Rationale: The synthesis begins with the oxidation of the secondary alcohol at the C-4 position to a ketone. This ketone is a crucial hub, enabling subsequent functionalization at both the C-3 (via enolate formation) and C-4 positions. TEMPO-mediated oxidation is chosen as it is a mild and efficient method for converting secondary alcohols to ketones without epimerization of the adjacent C-2 stereocenter.[3]

• Step 1: To a solution of N-Boc-trans-4-hydroxy-L-proline methyl ester (1) (1.0 eq) in dichloromethane (DCM, 0.2 M), add sodium bicarbonate (2.0 eq) dissolved in water (equal volume to DCM).

• Step 2: Cool the biphasic mixture to 0 °C in an ice bath.

• Step 3: Add sodium bromide (0.1 eq) and TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl, 0.1 eq).

• Step 4: While stirring vigorously, add sodium hypochlorite (1.2 eq, aqueous solution) dropwise, maintaining the internal temperature below 5 °C.

• Step 5: Monitor the reaction by TLC until the starting material is consumed (typically 1-2 hours).

• Step 6: Quench the reaction by adding saturated aqueous sodium thiosulfate.

• Step 7: Separate the layers and extract the aqueous phase with DCM (3x).

• Step 8: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Step 9: Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the ketone (2) .

Reagent	MW ( g/mol )	Eq.	Molarity
N-Boc-4-hydroxy-L-proline methyl ester	245.28	1.0	0.2 M
Sodium Bicarbonate	84.01	2.0	-
Sodium Bromide	102.89	0.1	-
TEMPO	156.25	0.1	-
Sodium Hypochlorite (10-15%)	74.44	1.2	-

Protocol 2: Synthesis of N-Boc-3-bromo-4-oxo-L-proline methyl ester (3)

Rationale: To install the amine precursor at C-3, we first introduce a bromine atom alpha to the ketone. This is achieved via enolate formation followed by quenching with an electrophilic bromine source. Using LiHMDS at low temperature ensures regioselective deprotonation at C-3. The stereochemical outcome of the bromination will be influenced by the steric hindrance of the N-Boc group.

• Step 1: Dissolve N-Boc-4-oxo-L-proline methyl ester (2) (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) in a flame-dried, argon-purged flask.

• Step 2: Cool the solution to -78 °C using a dry ice/acetone bath.

• Step 3: Add lithium bis(trimethylsilyl)amide (LiHMDS, 1.1 eq, 1.0 M solution in THF) dropwise. Stir for 1 hour at -78 °C to ensure complete enolate formation.

• Step 4: In a separate flask, dissolve N-bromosuccinimide (NBS, 1.2 eq) in anhydrous THF and cool to -78 °C.

• Step 5: Transfer the enolate solution to the NBS solution via cannula.

• Step 6: Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature.

• Step 7: Quench the reaction with saturated aqueous ammonium chloride.

• Step 8: Extract the product with ethyl acetate (3x).

• Step 9: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Step 10: Purify by flash chromatography to afford the α-bromo ketone (3) .

Protocol 3: Synthesis of N-Boc-cis-3-azido-4-oxo-L-proline methyl ester (4)

Rationale: The bromide is displaced with an azide anion via an SN2 reaction. This reaction is expected to proceed with inversion of configuration at the C-3 position, which is crucial for establishing the final desired cis stereochemistry between the C-3 amine and the C-4 substituent. Sodium azide is a highly effective nucleophile for this transformation.

• Step 1: Dissolve the bromo-ketone (3) (1.0 eq) in dimethylformamide (DMF, 0.2 M).

• Step 2: Add sodium azide (NaN3, 3.0 eq).

• Step 3: Heat the reaction mixture to 60 °C and stir for 12-18 hours, monitoring by TLC.

• Step 4: After completion, cool the reaction to room temperature and dilute with water.

• Step 5: Extract the product with ethyl acetate (3x).

• Step 6: Wash the combined organic layers with water (5x to remove DMF) and then brine.

• Step 7: Dry over anhydrous sodium sulfate, filter, and concentrate to yield the azido-ketone (4) , which may be used in the next step without further purification.

Protocol 4: Synthesis of N-Boc-cis-3-azido-4-hydroxy-4-(trifluoromethyl)-L-proline methyl ester (5)

Rationale: This is the key CF3-installation step. The Ruppert-Prakash reagent (TMSCF3) is a nucleophilic trifluoromethylating agent that readily adds to ketones in the presence of a fluoride initiator.[6][7] The attack on the carbonyl is expected to occur from the less sterically hindered face, opposite to the C-3 azido group, leading to the desired diastereomer.

• Step 1: Dissolve the azido-ketone (4) (1.0 eq) in anhydrous THF (0.1 M) under an argon atmosphere.

• Step 2: Cool the solution to 0 °C.

• Step 3: Add trifluoromethyl)trimethylsilane (TMSCF3, 1.5 eq).

• Step 4: Add a catalytic amount of tetrabutylammonium fluoride (TBAF, 0.1 eq, 1.0 M solution in THF) dropwise. A color change may be observed.

• Step 5: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Step 6: Quench the reaction by adding saturated aqueous ammonium chloride.

• Step 7: Extract with ethyl acetate (3x), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Step 8: Concentrate and purify by flash chromatography to isolate the trifluoromethylated alcohol (5) . Diastereomers, if formed, may be separable at this stage.

Reagent	MW ( g/mol )	Eq.
Azido-ketone (4)	~284.26	1.0
(Trifluoromethyl)trimethylsilane	142.22	1.5
Tetrabutylammonium fluoride (TBAF)	261.47	0.1

Protocol 5: Synthesis of cis-4-(Trifluoromethyl)pyrrolidin-3-amine (6)

Rationale: The final step involves the simultaneous reduction of the azide to a primary amine and the ester to a primary alcohol, followed by deprotection of the N-Boc group. Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of achieving both reductions in a single step. Subsequent acidic workup will remove the Boc protecting group.

• Step 1: In a flame-dried, argon-purged flask, suspend lithium aluminum hydride (LiAlH4, 4.0 eq) in anhydrous THF (0.2 M).

• Step 2: Cool the suspension to 0 °C.

• Step 3: Dissolve the azido-ester (5) (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH4 suspension.

• Step 4: After the addition is complete, slowly warm the reaction to room temperature and then heat to reflux for 4 hours.

• Step 5: Cool the reaction to 0 °C and cautiously quench by the sequential dropwise addition of water (X mL), 15% aqueous NaOH (X mL), and water (3X mL), where X is the mass of LiAlH4 used in grams.

• Step 6: Stir the resulting white suspension vigorously for 1 hour, then filter through a pad of Celite, washing the filter cake thoroughly with THF and ethyl acetate.

• Step 7: Concentrate the filtrate. The crude product contains the N-Boc protected intermediate.

• Step 8: To remove the Boc group, dissolve the crude material in a 4 M solution of HCl in 1,4-dioxane and stir at room temperature for 2 hours.

• Step 9: Concentrate the reaction mixture to dryness under reduced pressure to yield the hydrochloride salt of the target compound (6) . Further purification can be achieved by recrystallization or preparative HPLC.

Conclusion

This application note provides a comprehensive and scientifically grounded proposal for the synthesis of 4-(trifluoromethyl)pyrrolidin-3-amine from an amino acid-derived precursor. By carefully selecting a sequence of high-yielding and stereoselective reactions, this pathway offers a viable route to a valuable building block for pharmaceutical research. The detailed protocols and rationale serve as a robust starting point for researchers aiming to synthesize this and related fluorinated heterocyclic compounds.

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• D'hooghe, M., & De Kimpe, N. (2021). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 26(11), 3185. [Link]

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• Reddy, B. V. S., et al. (2010). Diversity Oriented Synthesis of Pyrrolidines via Natural Carbohydrate Solid Acid Catalyst. Organic Letters, 12(11), 2664-2667. [Link]

• Wang, Y., et al. (2021). The Regiocontrollable Enantioselective Synthesis of Chiral Trifluoromethyl-Containing Spiro-Pyrrolidine-Pyrazolone Compounds via Amino-Regulated 1,3-Proton Migration Reaction. The Journal of Organic Chemistry, 86(19), 13349-13361. [Link]

• Osipov, S. N., et al. (2018). Synthesis of 4-(trifluoromethyl)pyrrolidines Containing Sulfonyl, Iminosulfonyl, Sulfamide, or Phosphonyl Substituent. ResearchGate. [Link]

• Mispelaere-Canivet, J., et al. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. The Journal of Organic Chemistry, 75(15), 5327-5330. [Link]

• Ziyaev, R., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(1), 1-30. [Link]

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• Scattolin, T., et al. (2017). Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench-Stable Precursor (Me4N)SCF3. Angewandte Chemie International Edition, 56(1), 221-224. [Link]

• Scattolin, T., et al. (2017). Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy from the Bench-Stable Precursor (Me4N)SCF3. Angewandte Chemie International Edition, 56(1), 221-224. [Link]

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• Kim, D., et al. (2022). Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. Nature Chemistry, 14(12), 1438-1445. [Link]

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Introduction: The Rising Importance of Trifluoromethylated Pyrrolidines in Drug Discovery

An Application Guide for the Scalable Synthesis of Chiral 3-Amino-4-Trifluoromethylpyrrolidines

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive natural products.[1][2] The strategic incorporation of a trifluoromethyl (CF3) group into this scaffold can dramatically enhance a molecule's pharmacological profile, improving metabolic stability, lipophilicity, and binding affinity.[1] Consequently, chiral 3-amino-4-trifluoromethylpyrrolidines have emerged as highly sought-after building blocks in drug development.

However, the synthesis of these complex structures, particularly on a large scale, presents significant challenges. Achieving precise control over the two contiguous stereocenters while managing the unique reactivity of fluorinated compounds requires a robust and scalable synthetic strategy. This application note provides a detailed guide for the scale-up synthesis of chiral 3-amino-4-trifluoromethylpyrrolidines, focusing on a field-proven organocatalytic domino reaction. We will delve into the rationale behind the chosen methodology, provide a comprehensive step-by-step protocol, and address critical considerations for process safety and scalability.

Strategic Overview of Synthetic Approaches

Several methodologies have been developed for the asymmetric synthesis of trifluoromethyl-substituted pyrrolidines. The most effective strategies rapidly build molecular complexity from simple starting materials. Key approaches include:

• [3+2] Cycloadditions: These reactions, particularly 1,3-dipolar cycloadditions of azomethine ylides with trifluoromethyl-substituted alkenes, are a common strategy for constructing the pyrrolidine ring with control over the 3- and 4-positions.[1][3]

• Michael Addition/Reductive Cyclization: A formal (3+2)-annulation can be achieved through the Michael addition of a two-carbon donor to a nitroolefin, followed by a diastereoselective reductive cyclization to form the pyrrolidine ring.[1][3][4]

• Chiral Auxiliary-Mediated Synthesis: This classical approach involves temporarily attaching a chiral auxiliary to the substrate to direct the stereochemical outcome of subsequent reactions.[5][6][7] While effective, this method often requires additional protection, deprotection, and auxiliary recovery steps, which can be less atom-economical for large-scale production.

For scalability, efficiency, and stereocontrol, the organocatalytic domino Michael/Mannich [3+2] cycloaddition stands out as a particularly advantageous approach.[8] This method allows for the one-pot construction of the highly functionalized pyrrolidine core with three contiguous stereocenters in high yield and excellent stereoselectivity, using a commercially available catalyst.[8]

Caption: Generalized workflow for the scale-up synthesis protocol.

Detailed Experimental Protocol

Materials & Equipment:

• Reactants: α,β-Unsaturated trifluoromethylketone, Aldimine (or corresponding aldehyde and amine), Organocatalyst (e.g., diphenylprolinol silyl ether), Acid co-catalyst (e.g., benzoic acid).

• Solvents: Dichloromethane (DCM) or Toluene (anhydrous, reaction grade).

• Work-up Reagents: Saturated aqueous ammonium chloride (NH4Cl), Saturated aqueous sodium bicarbonate (NaHCO3), Brine, Anhydrous magnesium sulfate (MgSO4).

• Equipment: Jacketed glass reactor with overhead stirring, temperature probe, and nitrogen/argon inlet; Addition funnel; Condenser; Rotary evaporator; Filtration apparatus.

Step-by-Step Procedure:

• Reactor Preparation:

  • Ensure the reactor is clean, dry, and purged with nitrogen.

  • Charge the α,β-unsaturated trifluoromethylketone (1.0 equiv), the aldimine (1.1 equiv), and the acid co-catalyst (0.1 equiv) into the reactor.

  • Add anhydrous solvent (e.g., Toluene, ~5 mL per gram of limiting reagent).

  • Begin stirring and cool the reaction mixture to 0 °C using a circulating chiller.

• Catalyst Addition & Reaction:

  • Dissolve the organocatalyst (0.1 equiv) in a minimal amount of the reaction solvent.

  • Slowly add the catalyst solution to the cold reactor mixture over 15-20 minutes, monitoring the internal temperature to ensure no significant exotherm occurs.

  • Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature.

• Reaction Monitoring:

  • Monitor the reaction progress every 2-4 hours via TLC or by taking aliquots for ¹H NMR or HPLC analysis until the limiting starting material is consumed (typically 24-48 hours).

• Work-up and Extraction:

  • Once the reaction is complete, cool the mixture to 10 °C.

  • Quench the reaction by slowly adding saturated aqueous NH4Cl solution.

  • Transfer the mixture to a separatory funnel. Separate the layers.

  • Wash the organic layer sequentially with saturated aqueous NaHCO3 and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure on a rotary evaporator to obtain the crude product.

• Purification:

  • The crude product can often be purified by direct crystallization. Perform solvent screening (e.g., heptane/ethyl acetate, isopropanol) to find suitable crystallization conditions.

  • If crystallization is not feasible, purify the crude material via flash column chromatography on silica gel.

• Product Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and HRMS.

  • Determine the diastereomeric ratio from the crude ¹H NMR spectrum.

  • Determine the enantiomeric excess (ee) by analysis on a chiral HPLC column. [9]

Data Summary: Typical Reaction Performance

The following table summarizes representative data for the organocatalytic synthesis of a 3-amino-4-trifluoromethylpyrrolidine derivative.

Parameter	Value	Notes
Scale	10 g	Demonstrates scalability from lab to pilot scale.
Yield	85 - 95%	Isolated yield after purification. [8]
Diastereomeric Ratio (dr)	>20:1	Typically high diastereoselectivity is observed. [8]
Enantiomeric Excess (ee)	>96%	Excellent enantiocontrol is a key feature of this method. [10]
Reaction Time	24 - 48 h	Dependent on specific substrates and catalyst loading.
Temperature	0 °C to RT	Mild conditions reduce energy costs and side reactions.

Critical Scale-Up and Safety Considerations

Scaling any chemical process requires careful consideration of factors that may not be apparent at the bench scale.

Reagent and Process Safety

• Trifluoromethylated Compounds: While many trifluoromethylated compounds are stable, they can release highly toxic hydrogen fluoride (HF) upon combustion or decomposition. [11]All handling should be done in a well-ventilated fume hood, and personnel must be trained on HF exposure protocols.

• Personal Protective Equipment (PPE): Standard PPE includes safety glasses, a lab coat, and chemical-resistant gloves. [12][13]For large-scale operations, a face shield and additional protective clothing may be necessary. [14][15]* Exotherm Control: Although this reaction is not typically highly exothermic, all additions at scale should be performed at a controlled rate with continuous temperature monitoring. A jacketed reactor connected to a cooling circulator is essential for maintaining temperature control.

• Spill & Emergency Procedures: Ensure appropriate spill kits are available. In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention. [11][15]For inhalation, move the individual to fresh air. [14][15]

Process Optimization & Purification

• Solvent Selection: The choice of solvent can impact reaction rate, selectivity, and downstream processing. While DCM is common in the lab, toluene is often preferred for scale-up due to its higher boiling point and more favorable environmental and safety profile.

• Purification Strategy: Column chromatography is not ideal for multi-kilogram scale production. Developing a robust crystallization procedure for the final product is crucial for achieving high purity efficiently. If the product is an oil, salt formation followed by crystallization can be an effective alternative.

• Waste Management: Develop a plan for the disposal of aqueous and organic waste streams in accordance with local regulations.

Conclusion

The asymmetric organocatalytic domino Michael/Mannich reaction provides a powerful and scalable platform for the synthesis of chiral 3-amino-4-trifluoromethylpyrrolidines. Its operational simplicity, use of a readily available catalyst, mild reaction conditions, and consistently high stereoselectivity make it an ideal choice for researchers and drug development professionals. By carefully considering the process safety and purification strategies outlined in this guide, this methodology can be successfully transitioned from the laboratory to pilot-plant scale, enabling the production of these valuable building blocks for the advancement of medicinal chemistry.

References

• A Comparative Guide to Chiral Pyrrolidine-Based Auxiliaries in Asymmetric Synthesis. Benchchem.
• Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition. Chemical Communications (RSC Publishing).
• Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters - ACS Publications. (2014).
• Chiral Auxiliaries Derived from Prolinol: A Technical Guide to Asymmetric Synthesis. Benchchem.
• Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. PMC.
• Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization. Organic Letters - ACS Publications. (2014).
• One-Pot Enantioselective Synthesis of 2-Pyrrolidinone Derivatives Bearing a Trifluoromethylated All-Carbon Quaternary Stereocenter. Sci-Hub. (2019).
• Asymmetric Synthesis of cis-(S,R)-3-Amino-4-fluoro-1-methylpyrrolidine. Synlett. (2019).
• Pyrrolidines as Chiral Auxiliaries. Semantic Scholar.
• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online.
• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PMC - NIH. (2024).
• Asymmetric Synthesis of cis-(S,R)-3-Amino-4-fluoro-1-methylpyrrolidine. Semantic Scholar. (2019).
• TCI AMERICA Safety Data Sheet. TCI AMERICA.
• Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking. 3M.
• Asymmetric Synthesis of 3,4-Disubstituted 2-(Trifluoromethyl)pyrrolidines through Rearrangement of Chiral 2-(2,2,2-Trifluoro-1-hydroxyethyl)azetidines. PubMed. (2017).
• Safety Data Sheet. Angene Chemical. (2024).
• SAFETY DATA SHEET. TCI Chemicals. (2023).
• SAFETY DATA SHEET. Fisher Scientific. (2024).
• Chiral Trifluoromethylated Enamides: Synthesis and Applicability. ChemRxiv.
• Synthesis of Chiral Hypervalent Trifluoromethyl Organobismuth Complexes and Enantioselective Olefin Difluorocar. University of Rochester.

Sources

• 1. Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. par.nsf.gov [par.nsf.gov]
• 10. Sci-Hub. One-Pot Enantioselective Synthesis of 2-Pyrrolidinone Derivatives Bearing a Trifluoromethylated All-Carbon Quaternary Stereocenter / Organic Letters, 2019 [sci-hub.box]
• 11. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 12. angenechemical.com [angenechemical.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. multimedia.3m.com [multimedia.3m.com]
• 15. fishersci.co.uk [fishersci.co.uk]

Application Note: Strategic Incorporation of Trifluoromethyl Pyrrolidine (TfmPro) in Peptide Synthesis

Topic: Incorporating Trifluoromethyl Pyrrolidine into Peptide Mimetics Content Type: Detailed Application Notes and Protocols Audience: Senior Researchers and Medicinal Chemists[1]

Executive Summary & Rationale

The incorporation of trifluoromethyl (

) groups into pyrrolidine rings (proline surrogates) is a high-impact strategy in peptidomimetic drug design. It serves three distinct functions:

• Conformational Locking: The steric bulk of the

  group (similar to an isopropyl group) and stereoelectronic gauche effects dictate the pyrrolidine ring pucker ( -endo vs. -exo), thereby controlling the cis/trans isomerization of the peptide backbone.[1]

• Metabolic Stability: The electron-withdrawing nature of fluorine protects adjacent bonds from proteolytic cleavage.

• 19F NMR Probing: It provides a sensitive, background-free handle for monitoring protein-ligand interactions in solution.

However, the electronic properties that make TfmPro valuable also make it synthetically challenging.[1] The strong electron-withdrawing effect significantly lowers the basicity and nucleophilicity of the pyrrolidine nitrogen, leading to failed couplings if standard SPPS protocols are used.[1]

Physicochemical Profiling & Monomer Selection

Before synthesis, select the specific isomer based on the desired structural outcome.[1] The position of the

group dictates the ring pucker and the amide bond geometry.[1]

Table 1: Structural & Electronic Impact of -Pyrrolidine Variants

Monomer Variant	(Amine)*	LogP Shift	Dominant Ring Pucker	Amide Preference	Primary Application
Native Proline	~10.6	Ref	Flexible	Trans (>80%)	Standard Linker
2- -Pro	~6.1	+0.7	Rigid	Cis biased	-turn induction, PPI inhibition
3- -Pro	~8.5	+0.7	Mixed	Mixed	19F NMR Probe, subtle constraint
4- -Pro	~8.4	+0.7	-exo (if trans)	Trans biased	Polyproline II helix mimicry

*Note:

values are approximate for the conjugate acid. The drastic drop in 2- -Pro (approx. 4.5 log units) is the primary cause of synthetic failure.[1]

Protocol: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Critical Pre-requisites

• Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) resin if the TfmPro is at the C-terminus. This prevents diketopiperazine (DKP) formation, which is accelerated by the conformational turn induced by proline.

• Monitoring: The Kaiser test (ninhydrin) will fail (false negative) because TfmPro is a secondary amine. You must use the Chloranil Test or Isatin Test .[1]

Workflow Diagram: SPPS Decision Tree

The following diagram outlines the modified workflow required for TfmPro compared to standard amino acids.

Caption: SPPS workflow distinguishing between coupling the fluorinated monomer itself (standard) versus coupling to the deactivated fluorinated amine (difficult).

Step-by-Step Procedure

Phase A: Coupling the TfmPro Monomer (Easy Step)

Rationale: The carboxylic acid of TfmPro is not significantly deactivated.[1] Standard activation works, but steric bulk suggests using HATU over HBTU.[1]

• Swelling: Swell resin in DMF for 30 min.

• Deprotection: Treat with 20% piperidine/DMF (

  min). Wash thoroughly.[2]

• Activation: Dissolve Fmoc-TfmPro-OH (3 equiv) and HATU (2.9 equiv) in DMF. Add DIPEA (6 equiv).

  • Note: Pre-activate for only 30-60 seconds to avoid racemization.

• Coupling: Add to resin. Agitate for 1 hour at Room Temp.

• Validation: Perform Chloranil test.

  • Result: Beads should be colorless (secondary amine covered).

Phase B: Coupling TO the N-Terminal TfmPro (The Bottleneck)

Rationale: The N-terminal amine of 2-

-Pro has a pKa ~6.[1]0. It is a poor nucleophile. Standard HBTU coupling will yield <10% conversion.

• Deprotection: Remove Fmoc from the resin-bound TfmPro (20% piperidine).[2]

  • Observation: The deprotection is faster than usual due to the electron-withdrawing group destabilizing the carbamate, but stick to standard times to ensure completion.

• Selection of Reagents:

  • Preferred: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU .

  • Additive: HOAt (1-Hydroxy-7-azabenzotriazole) is crucial to stabilize the active ester.

  • Base: TMP (2,4,6-Trimethylpyridine) or DIPEA.

• Microwave Protocol (Recommended):

  • Reagent: Fmoc-AA-OH (4 equiv) + HATU (4 equiv) + DIPEA (8 equiv).

  • Conditions: 75°C for 10 minutes (20-30 W).

  • Caution: Do not exceed 75°C for Cys/His containing peptides to avoid racemization.

• Alternative Manual Protocol (If no Microwave):

  • Perform Double Coupling .

  • Coupling 1: HATU/HOAt/DIPEA for 2 hours.

  • Coupling 2: PyBrOP (Bromo-tris-pyrrolidino phosphonium hexafluorophosphate) / DIPEA for 4 hours. PyBrOP generates an acid bromide in situ, which is highly reactive toward hindered amines.

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Validation & Quality Control

The Chloranil Test Protocol

Since Kaiser tests fail for pyrrolidines:

• Transfer a few resin beads to a small glass tube.

• Add 2 drops of 2% acetaldehyde in DMF.

• Add 2 drops of 2% p-chloranil in DMF.

• Wait 5 minutes at room temperature.

  • Dark Blue/Green Beads: Positive (Free secondary amine present -> Coupling incomplete).

  • Colorless/Amber Beads: Negative (Amine coupled/protected).

Structural Verification (19F NMR)

Once cleaved (95% TFA/2.5% TIS/2.5%

), the peptide should be analyzed via 19F NMR.

• Diagnostic Signal: The

  group typically appears between -60 and -75 ppm (relative to ).

• Conformational Check: If multiple peaks appear (e.g., two distinct

  signals), it indicates slow exchange between cis and trans rotamers on the NMR timescale. This is a feature, not a purity issue.

Case Study: Enhancing Membrane Permeability of PLG

Context: The tripeptide Pro-Leu-Gly-NH2 (PLG) is a dopamine modulator but suffers from poor blood-brain barrier (BBB) transport. Intervention: Replacing Pro with 2-trifluoromethyl-proline (2-TfmPro).

Results Comparison

Parameter	Native PLG	2-TfmPro-LG Analogue	Mechanism
LogP (Lipophilicity)	-1.8	-1.1	Fluorine hydrophobicity increases partitioning.[1]
Caco-2 Permeability	Low	Increased 2.5x	Passive diffusion enhanced by lipophilicity + H-bond masking.[1]
Proteolytic Half-life	< 10 min	> 60 min	Steric shielding of the N-terminal amide bond.[1]

Conformational Logic Diagram

The following diagram illustrates how the

substitution drives the bioactivity in this case study.

Caption: Mechanistic pathway of how trifluoromethyl substitution translates to enhanced bioavailability.

References

• Conformational Landscape of Substituted Prolines. Biophys Rev. (2020).[3][4] Detailed analysis of ring pucker and backbone dihedral angles. Link

• Comparative effects of trifluoromethyl- and methyl-group substitutions in proline. New J. Chem. (2018).[2][4][5] pKa and lipophilicity data.[1] Link

• Incorporation of Trifluoromethylated Proline and Surrogates into Peptides. J. Org. Chem. (2016).[6][7] Specific protocols for coupling hindered fluorinated amino acids. Link

• Trifluoromethylated proline surrogates as part of 'Pro-Pro' turn-inducing templates. ChemBioChem. (2019).[3][6] Application in beta-hairpin mimetics. Link

• Solid-Phase Peptide Synthesis Methods: Complete Guide. Biovera Research. General SPPS troubleshooting for hindered residues. Link

Sources

• 1. (PDF) Comparative effects of trifluoromethyl-and methyl-group substitutions in proline [academia.edu]
• 2. biovera.com.au [biovera.com.au]
• 3. researchgate.net [researchgate.net]
• 4. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative effects of trifluoromethyl- and methyl-group substitutions in proline - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C8NJ02631A [pubs.rsc.org]
• 6. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Preventing epimerization of 4-(trifluoromethyl)pyrrolidin-3-amine during synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Epimerization

Welcome to the technical support center for the synthesis of 4-(trifluoromethyl)pyrrolidin-3-amine. This resource is designed to provide in-depth guidance and troubleshooting for common challenges encountered during the synthesis of this and structurally related chiral pyrrolidines. As Senior Application Scientists, we understand the critical importance of maintaining stereochemical integrity. This guide offers practical, evidence-based strategies to prevent epimerization and ensure the desired stereoisomer is obtained with high purity.

Frequently Asked Questions (FAQs)

Q1: What is epimerization, and why is it a concern in the synthesis of 4-(trifluoromethyl)pyrrolidin-3-amine?

Epimerization is the change in the configuration of only one of several stereogenic centers in a molecule.[1] In the context of 4-(trifluoromethyl)pyrrolidin-3-amine, this typically refers to the inversion of the stereocenter at the C3 or C4 position, leading to the formation of an unwanted diastereomer. This is a significant concern because the biological activity of a drug candidate is often highly dependent on its specific three-dimensional structure. The presence of the undesired epimer can lead to reduced efficacy, altered pharmacological profiles, or unforeseen toxicity.

The hydrogen atom at a carbon adjacent to an activating group, such as the trifluoromethyl group, can be susceptible to abstraction under certain conditions, leading to the formation of a planar intermediate (enolate or a similar species). Subsequent reprotonation can occur from either face, resulting in a mixture of epimers.

Q2: What are the primary factors that can induce epimerization during the synthesis?

Several factors can contribute to epimerization. Understanding these is the first step toward prevention:

• Base-Catalyzed Epimerization: The presence of a base can facilitate the removal of a proton from the carbon atom adjacent to the trifluoromethyl group, leading to a planar enolate intermediate.[1][2] The stronger the base and the higher the temperature, the more likely epimerization is to occur.

• Acid-Catalyzed Epimerization: While less common for this specific substrate, acidic conditions can also promote epimerization through the formation of an enol intermediate.

• Elevated Temperatures: Higher reaction temperatures provide the necessary energy to overcome the activation barrier for epimerization, shifting the equilibrium towards the more thermodynamically stable epimer.[3][4]

• Prolonged Reaction Times: Extended reaction times increase the likelihood of reaching thermodynamic equilibrium, which may favor the formation of the undesired epimer.[4]

• Solvent Effects: Polar protic solvents can facilitate proton transfer and stabilize charged intermediates, potentially accelerating the rate of epimerization.

Q3: How does the trifluoromethyl group influence the propensity for epimerization?

The trifluoromethyl (-CF3) group is a powerful electron-withdrawing group.[5][6] This property has several consequences that can increase the risk of epimerization:

• Increased Acidity of Adjacent Protons: The inductive effect of the -CF3 group increases the acidity of the proton at the C4 position, making it more susceptible to abstraction by a base.[5]

• Stabilization of the Enolate Intermediate: The electron-withdrawing nature of the -CF3 group can stabilize the resulting enolate intermediate, thereby lowering the activation energy for its formation.[5]

Troubleshooting Guide

This section provides a structured approach to troubleshooting and preventing epimerization during the synthesis of 4-(trifluoromethyl)pyrrolidin-3-amine.

Issue 1: Epimerization is observed after a base-mediated reaction step.

Root Cause Analysis:

The most probable cause is the abstraction of the acidic proton at C4 by the base, leading to a planar enolate intermediate which then reprotonates non-stereoselectively. This is a classic example of base-catalyzed epimerization.[1][2]

Mitigation Strategies:

• Choice of Base:

  • Use a weaker, non-nucleophilic base: Sterically hindered bases like diisopropylethylamine (DIPEA) or 2,6-lutidine are often preferred over stronger bases like triethylamine (TEA) or alkali metal alkoxides.[7]

  • Careful control of stoichiometry: Use the minimum effective amount of base.

• Temperature Control:

  • Maintain low temperatures: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. This favors the kinetically controlled product over the thermodynamically more stable epimer.[3][8][9]

• Reaction Time:

  • Monitor the reaction closely: Use techniques like TLC, LC-MS, or NMR to determine the point of completion and quench the reaction promptly to avoid prolonged exposure to basic conditions.

Experimental Protocol: Amine Protection Under Epimerization-Minimizing Conditions

This protocol describes the protection of the amine group using tert-butoxycarbonyl (Boc) anhydride under conditions designed to minimize epimerization.

• Dissolve 4-(trifluoromethyl)pyrrolidin-3-amine (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (1.1 equivalents), dropwise.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 equivalents) in the same solvent.

• Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with a weak acid, such as saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography if necessary.

Parameter	Standard Conditions	Recommended Modification for Epimerization Control	Rationale
Base	Triethylamine (TEA)	Diisopropylethylamine (DIPEA)	DIPEA is more sterically hindered and less basic, reducing the likelihood of proton abstraction.[7]
Temperature	Room Temperature	0 °C to -20 °C	Lower temperatures favor kinetic control and disfavor the epimerization equilibrium.[3][8][9]
Reaction Time	Overnight	Monitored to completion (typically 1-4 hours)	Minimizes exposure to conditions that could promote epimerization.

Issue 2: The desired stereoisomer is thermodynamically less stable and epimerizes over time.

Root Cause Analysis:

In some cases, the desired kinetic product is less stable than its epimer.[3][10] Under conditions that allow for equilibrium to be reached (e.g., higher temperatures, longer reaction times), the product distribution will favor the more stable thermodynamic product.[3][8][9]

Mitigation Strategies:

• Kinetic vs. Thermodynamic Control:

  • Employ conditions that favor kinetic control: low temperatures, short reaction times, and the use of strong, non-equilibrating reagents.[4]

• Protecting Group Strategy:

  • Introduce a bulky protecting group on the pyrrolidine nitrogen. This can create a steric bias that disfavors the transition state leading to the undesired epimer. Common protecting groups include Boc, Cbz, and Fmoc.[11]

Diagram: Kinetic vs. Thermodynamic Control

Caption: Energy profile diagram illustrating kinetic versus thermodynamic control.

Issue 3: Epimerization occurs during purification.

Root Cause Analysis:

Purification methods, particularly column chromatography on silica gel, can sometimes induce epimerization. Silica gel is acidic and its surface can catalyze the epimerization of sensitive compounds.

Mitigation Strategies:

• Neutralize Silica Gel:

  • Pre-treat the silica gel with a small amount of a non-nucleophilic base like triethylamine (typically 1% v/v in the eluent) to neutralize acidic sites.

• Alternative Purification Methods:

  • Preparative HPLC: Reversed-phase HPLC using a buffered mobile phase can be a milder alternative.

  • Crystallization: If the desired product is crystalline, diastereomeric salt crystallization with a chiral acid or base can be a highly effective method for both purification and separation of epimers.[12][13][14]

Diagram: Troubleshooting Workflow for Epimerization

Caption: A decision-making workflow for troubleshooting epimerization.

References

• Tang, Y.-Q., Lu, J.-M., Wang, X.-R., & Shao, L.-X. (2010). Palladium(II)
• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Journal of the American Chemical Society. (2018). Enantioselective Regiodivergent Synthesis of Chiral Pyrrolidines with Two Quaternary Stereocenters via Ligand-Controlled Copper(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloadditions. Journal of the American Chemical Society.
• PMC. (n.d.). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. PMC.
• Chemistry of Heterocyclic Compounds. (2025). SYNTHESIS OF CHIRAL PYRROLIDINE DERIVATIVES WITH PROMISING PHARMACOLOGICAL ACTIVITY. Chemistry of Heterocyclic Compounds.
• PMC - NIH. (n.d.).
• PMC - NIH. (n.d.).
• ACS Publications. (2017). Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives | ACS Omega.
• NIH. (n.d.). Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids. NIH.
• Benchchem. (n.d.). A Comparative Guide to the Chiral Separation of Pyrrolidine-3-Carboxylic Acid Enantiomers. Benchchem.
• ResearchGate. (2025). High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs | Request PDF.
• (n.d.). 7.
• Benchchem. (n.d.). Application Notes and Protocols for Chiral Resolution of Pyrrolidine-3,4-diamine Enantiomers. Benchchem.
• The Journal of Organic Chemistry. (n.d.). Use of 2,5-Dimethylpyrrole as an Amino-Protecting Group in an Efficient Synthesis of 5-Amino-3-[(N-methyl- pyrrolidin-2(R)-yl)methyl]indole. The Journal of Organic Chemistry.
• Journal of the American Chemical Society. (2020). Enantioselective Construction of Tertiary Fluoride Stereocenters by Organocatalytic Fluorocyclization. Journal of the American Chemical Society.
• Gavin Publishers. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.
• PMC - NIH. (n.d.). Superelectrophiles and the effects of trifluoromethyl substituents. PMC - NIH.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• ResearchGate. (2025). (PDF) Epimerisation in Peptide Synthesis.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Wikipedia.
• Benchchem. (n.d.). A Researcher's Guide to Kinetic vs. Thermodynamic Control in Chemical Reactions. Benchchem.
• ACS Publications. (n.d.). Base-catalyzed epimerization behavior and unusual reactivity of N-substituted derivatives of 2,5-dicarbalkoxypyrrolidine. Preparation of a novel mixed carbamic carbonic anhydride by a 4-(dimethylamino)pyridine-catalyzed acylation | The Journal of Organic Chemistry.
• MDPI. (2023).
• Google Patents. (n.d.). Process for the preparation of 3-amino-pyrrolidine derivatives.
• Fluorochem. (n.d.). (3S)-1-(Pyridin-2-yl)pyrrolidin-3-amine. Fluorochem.
• Dalal Institute. (n.d.). Kinetic and Thermodynamic Control. Dalal Institute.
• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Organic Chemistry Portal.
• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts.
• Organic Chemistry Portal. (n.d.).
• Master Organic Chemistry. (2012). Thermodynamic and Kinetic Products. Master Organic Chemistry.
• ResearchGate. (2006). (PDF) Influence of the spatial position of a trifluoromethyl group on the C-13 chemical shifts in the cyclohexane series.
• ResearchGate. (n.d.). Proposed mechanism of base catalyzed epimerization.
• ACS Publications. (2024). Sustainable Manufacturing of trans-4-Trifluoromethyl-l-proline via Stereochemical Editing: A Combined In Silico and Experimental Approach | Organic Process Research & Development.
• ResearchGate. (2022). (PDF) FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• PMC. (n.d.).
• Tokyo Chemical Industry. (n.d.). Protecting Agents. Tokyo Chemical Industry.
• PMC - NIH. (n.d.). Synthesis of a New Chiral Pyrrolidine. PMC - NIH.
• PMC. (n.d.). N‐ to C‐Peptide Synthesis, Arguably the Future for Sustainable Production. PMC.
• SciSpace. (n.d.). Amino Acid-Protecting Groups. SciSpace.
• Journal of the American Chemical Society. (n.d.). Ease of base-catalyzed epimerization of N-methylated peptides and diketopiperazines. Journal of the American Chemical Society.
• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides.
• (n.d.).
• Figshare. (2015). Aminotrifluoromethylation of Olefins via Cyclic Amine Formation: Mechanistic Study and Application to Synthesis of Trifluoromethylated Pyrrolidines - Journal of the American Chemical Society. Figshare.

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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]

Technical Support Center: Resolving Regioisomers in Trifluoromethyl Pyrrolidine Functionalization

Welcome to the technical support center for the functionalization of trifluoromethyl-substituted pyrrolidines. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of introducing new functional groups to this important heterocyclic scaffold. The presence of the trifluoromethyl (CF₃) group, while often beneficial for modulating the physicochemical properties of drug candidates, introduces unique challenges in controlling regioselectivity.[1][2][3]

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you resolve common issues related to regioisomer formation in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is controlling regioselectivity in the functionalization of trifluoromethyl pyrrolidines so challenging?

A1: The primary challenges stem from the strong electron-withdrawing nature and significant steric bulk of the trifluoromethyl group.[4] These properties can influence the reactivity of different positions on the pyrrolidine ring in several ways:

• Electronic Effects: The CF₃ group significantly lowers the electron density of the pyrrolidine ring, which can deactivate it towards certain electrophilic substitutions. Conversely, it can acidify adjacent C-H bonds, making them more susceptible to deprotonation and subsequent functionalization.

• Steric Hindrance: The bulky CF₃ group can physically block access of reagents to nearby positions, favoring functionalization at more accessible sites.[5][6] This steric effect is a powerful tool for directing reactions but can also lead to undesired outcomes if not properly controlled.

• Conformational Effects: The CF₃ group can influence the preferred conformation of the pyrrolidine ring, which in turn can affect the accessibility of different C-H bonds for functionalization.

Q2: What are the most common regioisomers observed during the C-H functionalization of a 3-trifluoromethyl pyrrolidine?

A2: For a 3-trifluoromethyl pyrrolidine, the most common sites of C-H functionalization are the C2, C4, and C5 positions. The distribution of these regioisomers will depend heavily on the reaction conditions, the directing group strategy employed (if any), and the nature of the N-substituent. For instance, in palladium-catalyzed C-H arylations, competition between the C2 and C4 positions is a known challenge.[7]

Q3: Which analytical techniques are best suited for identifying and quantifying regioisomers of functionalized trifluoromethyl pyrrolidines?

A3: A combination of techniques is often necessary for unambiguous identification and quantification:

• NMR Spectroscopy:

  • ¹H NMR: Can often distinguish regioisomers based on differences in chemical shifts and coupling constants of the pyrrolidine ring protons.

  • ¹³C NMR: Provides information on the carbon skeleton and can help differentiate isomers based on the chemical shifts of the substituted and unsubstituted carbons.

  • ¹⁹F NMR: This is a particularly powerful tool. The chemical shift of the CF₃ group is highly sensitive to its electronic environment, and different regioisomers will often exhibit distinct ¹⁹F NMR signals.

  • 2D NMR (COSY, HSQC, HMBC): These techniques are invaluable for definitively assigning the structure of each isomer by establishing connectivity between protons and carbons.[8][9]

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for separating and quantifying regioisomers.[10][11] The development of a robust HPLC method is crucial for determining the regioselectivity of a reaction. Chiral HPLC can be employed to separate enantiomers if a chiral center is formed during the functionalization.[10][12]

• Mass Spectrometry (MS): While MS will show that the isomers have the same mass, fragmentation patterns (MS/MS) can sometimes provide clues to the substitution pattern. Gas chromatography-mass spectrometry (GC-MS) can also be used for the analysis of volatile derivatives.

Troubleshooting Guides

Guide 1: Poor Regioselectivity in Palladium-Catalyzed C-H Arylation of N-Acyl-3-Trifluoromethylpyrrolidine

Problem: "I am attempting a Pd-catalyzed C-H arylation of N-Boc-3-trifluoromethylpyrrolidine and obtaining a mixture of C4 and C5-arylated products. How can I improve the selectivity for the C4 position?"

Underlying Principles: Achieving high regioselectivity in the C-H functionalization of saturated heterocycles often relies on the use of a directing group.[7][13][14][15] The directing group coordinates to the metal catalyst and positions it in proximity to a specific C-H bond, facilitating its activation. The choice of directing group and the reaction conditions are critical for controlling which C-H bond is activated.

Troubleshooting Workflow

Caption: Troubleshooting workflow for improving regioselectivity.

Step-by-Step Protocol for Improving C4 Selectivity:

• Introduce a Directing Group: The N-Boc group is a poor directing group for C-H activation. Replacing it with a strongly coordinating directing group is the most effective strategy. The 8-aminoquinoline (AQ) amide is a well-established directing group for achieving C4-selectivity in the arylation of pyrrolidines.[7][14]

  • Protocol:

    • Remove the Boc group from your starting material using standard conditions (e.g., trifluoroacetic acid in dichloromethane).

    • Couple the resulting secondary amine with 8-aminoquinoline-2-carboxylic acid using a standard peptide coupling reagent (e.g., HATU, HOBt, EDC).

• Optimize Reaction Conditions:

  • Catalyst and Ligand: While Pd(OAc)₂ is a common catalyst precursor, the choice of ligand can significantly impact selectivity. For challenging substrates, consider using a more specialized ligand, such as a bulky phosphine or an N-heterocyclic carbene (NHC) ligand.

  • Solvent: The polarity and coordinating ability of the solvent can influence the conformation of the substrate-catalyst complex and, therefore, the regioselectivity. Screen a range of solvents, from non-polar (e.g., toluene, dioxane) to polar aprotic (e.g., DMF, DMAc).

  • Temperature: C-H activation is often performed at elevated temperatures. However, running the reaction at the lowest possible temperature that still affords a reasonable reaction rate may improve selectivity by favoring the kinetically controlled product.

• Steric Considerations: The steric bulk of both the N-acyl group and the incoming aryl group can influence selectivity. If the directing group strategy is not sufficient, consider using a bulkier N-protecting group to further disfavor functionalization at the adjacent C5 position.

Data Interpretation

Directing Group	Typical Regioselectivity (C4:C5)	Reference
N-Boc	Low to moderate	[7]
N-Ac (acetyl)	Low	General Knowledge
N-AQ (8-aminoquinoline)	High to excellent	[7][14]

Guide 2: Unwanted N-Functionalization vs. C-Functionalization

Problem: "I am trying to perform a lithiation and trapping with an electrophile on a 2-trifluoromethylpyrrolidine, but I am observing significant N-functionalization instead of the desired C-functionalization."

Underlying Principles: The nitrogen of a secondary pyrrolidine is both nucleophilic and has an acidic N-H proton. In the presence of a strong base, deprotonation of the nitrogen can compete with or even be favored over deprotonation of a C-H bond. The trifluoromethyl group at the C2 position will acidify the C2-H, making it a likely site for lithiation, but the N-H is generally more acidic.

Troubleshooting Workflow

Caption: Decision tree for favoring C-functionalization.

Step-by-Step Protocol to Favor C-Functionalization:

• Protect the Nitrogen: The most straightforward solution is to protect the nitrogen with a suitable protecting group that is stable to the lithiation conditions.

  • Recommended Protecting Groups:

    • Boc (tert-butyloxycarbonyl): Stable to strong bases at low temperatures and easily removed under acidic conditions.

    • Cbz (carboxybenzyl): Also stable to lithiation and removable by hydrogenolysis.

  • Protocol:

    • React the 2-trifluoromethylpyrrolidine with Boc-anhydride or Cbz-Cl in the presence of a mild base (e.g., triethylamine, DIPEA) to afford the N-protected pyrrolidine.

    • Purify the N-protected product before proceeding with the lithiation step.

• Optimize Lithiation Conditions:

  • Choice of Base: A bulky, non-nucleophilic base such as lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP) is preferred. The steric hindrance of these bases can disfavor approach to the sterically less accessible N-H proton if it is sterically encumbered.

  • Temperature: Perform the deprotonation at low temperatures (e.g., -78 °C) to favor the kinetically controlled deprotonation of the most acidic C-H bond (likely C2 due to the influence of the CF₃ group).

  • Solvent: Anhydrous THF is the standard solvent for lithiation reactions.

• Confirm the Structure: After trapping with an electrophile, carefully analyze the product mixture by NMR and MS to confirm that functionalization has occurred at the desired carbon position.

Guide 3: Differentiating C2 vs. C3-Trifluoromethyl Pyrrolidine Regioisomers

Problem: "My synthesis has produced a mixture of 2- and 3-trifluoromethyl pyrrolidines. How can I definitively distinguish between these two regioisomers?"

Underlying Principles: The position of the CF₃ group on the pyrrolidine ring creates distinct chemical environments for the ring protons and carbons. These differences can be exploited using NMR spectroscopy to unambiguously assign the structures.

Analytical Strategy

• ¹⁹F NMR: This is the quickest initial check. The chemical shift of the CF₃ group will likely be different for the 2- and 3-substituted isomers. While this doesn't definitively assign the structures without standards, it will confirm the presence of two distinct isomers.

• ¹H NMR:

  • C2-CF₃ Isomer: The proton at the C2 position will be absent. The protons at C5 (adjacent to the nitrogen) will typically appear as a complex multiplet at a downfield chemical shift compared to the C3 and C4 protons.

  • C3-CF₃ Isomer: The proton at the C3 position will be absent. You will observe signals for the C2 protons (adjacent to nitrogen) and the C5 protons (also adjacent to nitrogen), which may have different chemical shifts and coupling patterns.

• ¹³C NMR:

  • The carbon directly attached to the CF₃ group will appear as a quartet due to coupling with the three fluorine atoms. The chemical shift of this carbon will be a key indicator of its position.

• 2D NMR (HSQC and HMBC): These experiments provide the most definitive evidence.

  • HSQC (Heteronuclear Single Quantum Coherence): This correlates directly bonded protons and carbons. It will allow you to assign the proton and carbon signals for each CH and CH₂ group.

  • HMBC (Heteronuclear Multiple Bond Correlation): This shows correlations between protons and carbons over two to three bonds. This is the key experiment for distinguishing the isomers.

    • For the C2-CF₃ isomer: You will observe HMBC correlations from the C3 protons to the C2 carbon (the one bearing the CF₃ group).

    • For the C3-CF₃ isomer: You will observe HMBC correlations from the C2 and C4 protons to the C3 carbon.

Expected NMR Data Summary

Isomer	Key ¹H NMR Feature	Key ¹³C NMR Feature	Key HMBC Correlation
2-CF₃	Absence of a C2-H signal.	Quartet for C2.	C3-H to C2-CF₃
3-CF₃	Absence of a C3-H signal.	Quartet for C3.	C2-H and C4-H to C3-CF₃

References

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• Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cycliz
• Regio- and stereocontrolled approach to the synthesis of 4-CF 3 -subsituted spiro[chromeno[3,4- c ]pyrrolidine-oxindoles] via reversible [3+2] cycloaddition of azomethine ylides generated from isatins and sarcosine to 3-nitro-2-(trifluoromethyl)-2 H -chromenes | Request PDF. (n.d.).
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• ChemInform Abstract: Selective Synthesis of Functionalized Trifluoromethylated Pyrrolidines, Piperidines, and Azepanes Starting from 1-Tosyl-2-(trifluoromethyl)aziridine. | Request PDF. (2025, August 6).
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• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. (2022, April 29).
• Recent advance in the C-F bond functionalization of trifluoromethyl-containing compounds. (2021, April 20).
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• Wang, X., Xue, J., & Rong, Z.-Q. (2023). Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)–C(sp3) Coupling. Journal of the American Chemical Society, 145(28), 15456–15464.
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• C-H Activation. (n.d.).
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Interpretation of cis- and trans-4-Trifluoromethylpyrrolidin-3-amine

For researchers, scientists, and professionals in drug development, the unambiguous determination of stereochemistry is a cornerstone of molecular characterization. The pyrrolidine scaffold is a privileged structure in medicinal chemistry, and its substitution pattern critically influences biological activity. This guide provides an in-depth comparison of the ¹H NMR spectroscopic features of cis- and trans-4-trifluoromethylpyrrolidin-3-amine, offering a robust framework for their differentiation. We will move beyond a simple recitation of data to explore the causal relationships between stereochemistry and the resulting NMR parameters, grounded in fundamental principles of conformational analysis and spin-spin coupling.

The five-membered pyrrolidine ring is not planar and exists in a dynamic equilibrium of puckered conformations, often described as "envelope" or "twist" forms.[1][2] The relative orientation of substituents dictates the preferred conformation, which in turn governs the dihedral angles between vicinal protons. This geometric relationship is the key to distinguishing cis and trans isomers via ¹H NMR spectroscopy.

The Decisive Role of Vicinal Coupling Constants (³JHH)

The most significant and reliable distinction between the cis and trans isomers of 4-trifluoromethylpyrrolidin-3-amine lies in the magnitude of the vicinal coupling constant (³JHH) between the protons at C3 and C4 (H3 and H4). This through-bond interaction is exquisitely sensitive to the dihedral angle (φ) between the coupled protons, a relationship mathematically described by the Karplus equation.[3]

• Trans Isomer: In the more stable conformations of the trans isomer, the H3 and H4 protons will predominantly adopt a pseudo-axial/pseudo-axial or pseudo-equatorial/pseudo-equatorial arrangement, leading to dihedral angles approaching 180° or 0°, respectively. A dihedral angle near 180° results in a large vicinal coupling constant, typically in the range of 8-12 Hz.

• Cis Isomer: Conversely, in the cis isomer, the H3 and H4 protons will be in a pseudo-axial/pseudo-equatorial relationship. This corresponds to a dihedral angle of approximately 30-60°, resulting in a significantly smaller coupling constant, generally in the range of 2-6 Hz.[4]

This marked difference in ³J(H3-H4) provides an unambiguous diagnostic tool for assigning the stereochemistry.

Elucidating Stereochemistry Through Chemical Shifts and Long-Range Couplings

While the ³J(H3-H4) is the primary determinant, other spectral features provide confirmatory evidence.

• Chemical Shifts (δ): The chemical environments of H3 and H4 differ between the two isomers. The strongly electron-withdrawing trifluoromethyl group (-CF₃) and the amine group (-NH₂) influence the electron density around these protons.

  • Protons on the same face of the ring as an electron-withdrawing group in a rigid or semi-rigid system can be deshielded. The exact chemical shifts will depend on the preferred ring pucker, but discernible differences between the cis and trans isomers are expected for H3, H4, and the protons on C2 and C5.[5]

• Long-Range H-F Coupling (⁴JHF and ⁵JHF): The trifluoromethyl group can introduce long-range couplings to nearby protons.[6] These couplings can be transmitted "through-bond" or "through-space."[7] In one isomer, a proton might be held in close spatial proximity to the CF₃ group, leading to observable long-range H-F coupling (often seen as a fine splitting of the proton signal), which may be absent or significantly smaller in the other isomer. This can be a valuable secondary tool for confirmation.

The logical workflow for distinguishing the isomers is visualized below.

Caption: Workflow for distinguishing cis and trans isomers via ³JHH.

Summary of Expected ¹H NMR Data

The following table summarizes the anticipated key diagnostic features in the ¹H NMR spectra for the cis and trans isomers of 4-trifluoromethylpyrrolidin-3-amine.

Parameter	cis-Isomer	trans-Isomer	Rationale
³J(H3-H4)	2 - 6 Hz	8 - 12 Hz	Dihedral angle dependence (Karplus relationship).[3]
δ(H3)	Likely different from trans	Likely different from cis	Anisotropic and inductive effects of substituents in a different spatial arrangement.
δ(H4)	Likely different from trans	Likely different from cis	Anisotropic and inductive effects of substituents in a different spatial arrangement.
Long-Range ⁴J(H-F)	Potentially observable for one or more protons	Potentially different or absent compared to cis	Through-space coupling is highly dependent on the internuclear distance.[7]

Experimental Protocol for ¹H NMR Analysis

To ensure high-quality, reproducible data for the confident assignment of stereochemistry, the following protocol is recommended.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified amine sample.

  • Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O if the compound is a salt) in a clean, dry NMR tube. The choice of solvent can sometimes influence the ring conformation.[8]

  • Ensure the solution is homogeneous.

• NMR Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion and accurate measurement of coupling constants.

  • Set the spectral width to encompass all proton signals (typically 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • For enhanced resolution to accurately determine coupling constants, consider acquiring the spectrum with a smaller digital resolution (e.g., by increasing the acquisition time).

• Spectral Processing and Analysis:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Carefully phase the spectrum and perform a baseline correction.

  • Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).[9]

  • Integrate all signals to determine the relative proton ratios, confirming the presence of all expected protons.

  • Expand the regions corresponding to H3 and H4.

  • Use the software's built-in tools to accurately measure the peak-to-peak separation in the multiplets to determine the coupling constants in Hertz (Hz).

  • Assign the stereochemistry based on the magnitude of the ³J(H3-H4) coupling constant as detailed in this guide.

• Confirmatory Experiments (Optional but Recommended):

  • 2D COSY (Correlation Spectroscopy): To definitively identify which protons are coupled to each other, confirming the H3-H4 coupling relationship.

  • ¹⁹F NMR: To observe the fluorine environment. A ¹H-coupled ¹⁹F spectrum can reveal H-F couplings.

  • ¹H-¹⁹F HSQC/HMBC: These experiments can directly correlate protons with the fluorine nuclei, helping to identify and quantify long-range couplings.[6]

The experimental workflow is outlined in the diagram below.

Caption: Experimental workflow for NMR-based stereochemical assignment.

By adhering to this guide, researchers can confidently and accurately differentiate between the cis and trans isomers of 4-trifluoromethylpyrrolidin-3-amine, ensuring the integrity of their chemical entities for subsequent stages of research and development.

References

• Butler, K. (1971). Proton Magnetic Resonance Study of the Conformational Equilibria in Some Substituted N-Acetylpyrrolidines. Canadian Journal of Chemistry, 49(4), 639-645. Available at: [Link]

• Páv, O., et al. (2014). Pyrrolidine nucleotide analogs with a tunable conformation. Beilstein Journal of Organic Chemistry, 10, 205-214. Available at: [Link]

• Tähtinen, P., et al. (2005). Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines. The Journal of Organic Chemistry, 70(16), 6372-6378. Available at: [Link]

• Lukoyanova, O., et al. (2007). 1H NMR spectroscopic studies of the conformational isomers of pyrrolidinofullerenes. Chemistry, 13(29), 8294-301. Available at: [Link]

• Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Chem 360 Notes. Available at: [Link]

• Ng, S., & Sederholm, C. H. (1964). Nuclear Magnetic Resonance Fluorine-Fluorine Coupling Constants. The Journal of Chemical Physics, 40(7), 2090-2094. Available at: [Link]

• Silva, A. F. C., et al. (2024). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journal of Organic Chemistry, 20, 1572–1579. Available at: [Link]

• Howe, P. W. A. (2012). Fluorine-proton correlation from isolated trifluoromethyl groups using unresolved J-couplings. Magnetic Resonance in Chemistry, 50(10), 705-708. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. Supporting Information. Available at: [Link]

• Brown, J. (n.d.). proton NMR spectrum of E/Z pent-2-ene (cis/trans isomers). Doc Brown's Chemistry. Available at: [Link]

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• Reich, H. J. (2020). Organic Chemistry Data. University of Wisconsin-Madison. Available at: [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Available at: [Link]

• Vil' V., et al. (2016). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. Royal Society of Chemistry. Supporting Information. Available at: [Link]

• Gordillo, B., et al. (2017). Case 1: Synthesis of aryl(alkyl)azole oximes: E/Z ratio via 1H NMR and HOMO–LUMO analysis. Creative Biostructure Blog. Referenced within: [Link]

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A Comparative Guide to the Basicity of Fluorinated and Non-Fluorinated Pyrrolidines for Drug Discovery

For researchers and professionals in drug development, understanding the physicochemical properties of molecular scaffolds is paramount. The basicity of an amine, quantified by the pKa of its conjugate acid, is a critical parameter that governs a molecule's solubility, membrane permeability, and on-target interactions. This guide provides an in-depth comparison of the basicity of 4-trifluoromethylpyrrolidin-3-amine and its non-fluorinated analog, pyrrolidin-3-amine, offering both theoretical insights and practical experimental protocols.

Executive Summary: The Decisive Impact of Fluorination

The introduction of a trifluoromethyl (CF₃) group onto a molecule is a common strategy in medicinal chemistry to modulate properties such as metabolic stability and lipophilicity. However, its effect on the basicity of nearby functional groups is equally profound and must be carefully considered. In the context of the pyrrolidine scaffold, substituting a hydrogen atom with a CF₃ group at the 4-position dramatically reduces the basicity of the amine at the 3-position. This is due to the powerful electron-withdrawing inductive effect of the trifluoromethyl group, which decreases the availability of the nitrogen's lone pair of electrons for protonation.

Comparative Basicity (pKa) Data

Compound	Structure	pKa of Conjugate Acid (pKaH)	Data Source
Pyrrolidin-3-amine		~9.94	Predicted[1][2]
4-Trifluoromethylpyrrolidin-3-amine		~5.5 - 6.5 (Estimated)	Estimate based on analogs

Note: The pKa of the parent pyrrolidine is 11.27[3][4]. The 3-amino substituent slightly reduces this value. The estimate for the trifluoromethyl analog is based on the observed pKa depression in similar aliphatic amines.

The Science Behind the Shift: Inductive Effect of the CF₃ Group

The trifluoromethyl group is one of the most potent electron-withdrawing groups used in medicinal chemistry due to the high electronegativity of the fluorine atoms.[5] This property is the primary driver for the reduced basicity observed in 4-trifluoromethylpyrrolidin-3-amine.

The Inductive Effect (-I Effect): The C-F bonds are highly polarized, with electron density drawn towards the fluorine atoms. This creates a strong dipole and induces a positive polarity on the carbon atom of the CF₃ group. This effect is transmitted through the sigma (σ) bonds of the carbon skeleton of the pyrrolidine ring.[6] The electron density is pulled away from the nitrogen atom of the amine group, reducing the availability of its lone pair to accept a proton. A lower electron density on the nitrogen means it is a weaker base, which corresponds to a lower pKa for its conjugate acid.

The magnitude of this effect is significant, as demonstrated by comparing simple alkylamines with their fluorinated counterparts:

• Propylamine has a pKa of ~10.7.[7]

• 3,3,3-Trifluoropropylamine , with the CF₃ group on the γ-carbon (two carbons away from the amine), has an experimental pKa of 8.7.[8] This is a drop of approximately 2 pKa units.

• 2,2,2-Trifluoroethylamine , with the CF₃ group on the β-carbon (one carbon away from the amine), has an experimental pKa of 5.7.[9] This is a dramatic drop of approximately 5 pKa units.

In 4-trifluoromethylpyrrolidin-3-amine, the CF₃ group is on the carbon adjacent to the amine-bearing carbon (a β-relationship). Therefore, a substantial decrease in pKa, likely in the range of 4-5 units compared to pyrrolidin-3-amine, is anticipated.

Caption: Inductive effect of the CF₃ group on amine basicity.

Experimental Protocol: pKa Determination by Potentiometric Titration

To experimentally validate the predicted difference in basicity, potentiometric titration is a highly accurate and reliable method.[10] This protocol provides a self-validating system to generate precise pKa values.

Objective: To determine and compare the pKa values of pyrrolidin-3-amine and 4-trifluoromethylpyrrolidin-3-amine in an aqueous solution.

Materials:

• Pyrrolidin-3-amine

• 4-Trifluoromethylpyrrolidin-3-amine

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Potassium Chloride (KCl) for ionic strength adjustment

• Deionized water (18.2 MΩ·cm)

• Calibrated pH meter with a combination glass electrode

• Automatic titrator or manual burette (Class A)

• Magnetic stirrer and stir bar

• Beaker (50 mL or 100 mL)

• Inert gas (Nitrogen or Argon) supply

Methodology:

• Instrument Calibration: Calibrate the pH meter using at least three standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) at the desired experimental temperature (e.g., 25 °C). Ensure the calibration slope is between 95% and 105%.

• Sample Preparation:

  • Accurately weigh approximately 0.1 mmol of the amine (e.g., 8.6 mg of pyrrolidin-3-amine) and dissolve it in 40 mL of deionized water in a beaker.

  • Add KCl to the solution to maintain a constant ionic strength (e.g., 0.15 M). This minimizes changes in activity coefficients during the titration.

  • Place a magnetic stir bar in the beaker.

• Titration Setup:

  • Place the beaker on the magnetic stirrer and begin gentle stirring.

  • Immerse the calibrated pH electrode and the tip of the burette into the solution, ensuring they do not touch the sides or bottom of the beaker.

  • Purge the solution with an inert gas for 5-10 minutes before and during the titration to remove dissolved CO₂, which can interfere with the measurement by forming carbonic acid.

• Titration Procedure:

  • Since amines are basic, the titration will be performed with a standardized acid (0.1 M HCl).

  • Record the initial pH of the amine solution.

  • Add the titrant (HCl) in small, precise increments (e.g., 0.05 mL).

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • Continue adding titrant until the pH has dropped significantly past the equivalence point (e.g., to pH 2-3).

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of titrant added (x-axis) to generate a titration curve.

  • Determine the equivalence point (Vₑ), which is the point of maximum slope on the curve. This can be found by calculating the first derivative (ΔpH/ΔV) and finding its maximum.

  • The pKa of the conjugate acid is equal to the pH at the half-equivalence point (Vₑ / 2).

  • Repeat the entire procedure at least three times for each compound to ensure reproducibility.

Caption: Workflow for pKa determination by potentiometric titration.

Conclusion for the Practicing Scientist

The substitution of a trifluoromethyl group at the 4-position of pyrrolidin-3-amine is predicted to decrease the basicity of the amine by approximately 4-5 pKa units. This is a substantial change that will significantly alter the ionization state of the molecule at physiological pH (7.4). While the non-fluorinated pyrrolidin-3-amine (pKa ~9.94) will be predominantly protonated and positively charged, the fluorinated analog (estimated pKa ~5.5-6.5) will exist largely as a neutral, free base. This has profound implications for drug design, affecting solubility, cell permeability, and potential interactions with target proteins. The experimental protocol outlined provides a robust method for confirming these values, enabling informed decisions in lead optimization and candidate selection.

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A Comparative Guide to Validating the Stereochemical Purity of Fluorinated Pyrrolidine Building Blocks

For Researchers, Scientists, and Drug Development Professionals

The incorporation of fluorinated pyrrolidines into pharmaceutical candidates has become a cornerstone of modern drug design. The unique stereoelectronic properties of fluorine can profoundly influence a molecule's conformation, basicity, and metabolic stability, often leading to enhanced pharmacological profiles.[1][2] However, the biological activity of chiral drugs is often stereospecific, with one enantiomer exhibiting the desired therapeutic effect while the other may be inactive or even contribute to toxicity.[3] Consequently, the rigorous validation of stereochemical purity is not merely a matter of quality control; it is a critical regulatory requirement and a fundamental aspect of safe and effective drug development.[4][5][6]

This guide provides a comprehensive comparison of the primary analytical techniques for validating the stereochemical purity of fluorinated pyrrolidine building blocks. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Analytical Landscape: A Comparative Overview

The choice of analytical technique for determining enantiomeric excess (ee) is dictated by factors such as the analyte's properties, the required sensitivity, and the desired throughput. For fluorinated pyrrolidines, the principal methods are chiral chromatography and Nuclear Magnetic Resonance (NMR) spectroscopy.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP).	High resolution and accuracy, well-established methods, direct analysis.[7]	Can require extensive method development, may consume significant amounts of organic solvents.	Routine quality control, preparative separations, and when high-resolution separation is critical.
Chiral Supercritical Fluid Chromatography (SFC)	Similar to HPLC but uses supercritical CO2 as the primary mobile phase.	Faster analysis times, reduced solvent consumption ("greener" chemistry), often provides complementary selectivity to HPLC.[8][9][10][11]	Requires specialized instrumentation, may be less suitable for highly polar compounds.[9]	High-throughput screening, purification, and analysis of thermally labile or less polar compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Formation of diastereomeric species with a chiral auxiliary, leading to distinct NMR signals for each enantiomer.[12][13]	Rapid analysis, provides structural information, can be non-destructive.	Lower sensitivity than chromatography, may require derivatization or the use of expensive chiral solvating agents.[14][15]	Rapid screening, structural confirmation, and in situ reaction monitoring.
¹⁹F NMR Spectroscopy	Exploits the high sensitivity and large chemical shift dispersion of the ¹⁹F nucleus.[16][17][18]	High sensitivity, often provides baseline separation of signals, can be used for direct analysis or with chiral auxiliaries.[19][20]	Requires a fluorine atom in the molecule, interpretation can be complex.	Analysis of fluorinated compounds, offering a sensitive and often less crowded spectral window.

Deep Dive into Analytical Techniques

Chiral chromatography, encompassing both HPLC and SFC, remains the most widely used and robust method for determining enantiomeric purity.[7][8] The separation is based on the differential interaction of the enantiomers with a chiral stationary phase (CSP). Polysaccharide-based CSPs are particularly versatile and effective for a broad range of compounds, including fluorinated pyrrolidines.[10][21]

Workflow for Chiral HPLC/SFC Method Development

Caption: A generalized workflow for developing a chiral chromatographic method.

Experimental Protocol: Chiral HPLC Analysis of a Fluorinated Pyrrolidine Derivative

• Column Selection: Start with a polysaccharide-based CSP, such as one coated with amylose or cellulose derivatives.

• Mobile Phase Preparation: A typical mobile phase for normal-phase HPLC consists of a mixture of a non-polar solvent (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol). For SFC, the primary mobile phase is supercritical CO2 with an alcohol co-solvent.[8]

• Initial Screening: Begin with an isocratic elution using a standard mobile phase composition (e.g., 90:10 n-hexane:isopropanol for HPLC, or 80:20 CO2:methanol for SFC).

• Optimization: If the initial separation is poor (resolution < 1.5), systematically vary the percentage of the alcohol modifier. Small amounts of additives like trifluoroacetic acid (for acidic analytes) or diethylamine (for basic analytes) can significantly improve peak shape and resolution.

• Method Validation: Once a suitable separation is achieved, validate the method according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and the limit of quantitation for the minor enantiomer.[22]

NMR spectroscopy offers a rapid and structurally informative approach to determining enantiomeric excess. The principle lies in converting the enantiomers into diastereomers by reaction with a chiral derivatizing agent (CDA) or by complexation with a chiral solvating agent (CSA).[12][13] These diastereomers will exhibit distinct chemical shifts in the NMR spectrum, allowing for their quantification.

For fluorinated pyrrolidines, ¹⁹F NMR is particularly advantageous due to the high sensitivity of the ¹⁹F nucleus and its large chemical shift range, which often leads to baseline separation of the diastereomeric signals.[16][17][18]

Workflow for NMR-based Enantiomeric Purity Determination

Caption: Workflow for determining enantiomeric excess using NMR spectroscopy.

Experimental Protocol: ¹⁹F NMR Analysis using a Chiral Derivatizing Agent

• Derivatization: React the fluorinated pyrrolidine with an enantiomerically pure chiral derivatizing agent, such as Mosher's acid chloride or a more modern alternative.[12][23] The reaction should proceed to completion without racemization.[15]

• Sample Preparation: Dissolve a known quantity of the resulting diastereomeric mixture in a suitable deuterated solvent.

• NMR Acquisition: Acquire the ¹⁹F NMR spectrum. It is often beneficial to acquire a proton-decoupled spectrum to simplify the signals to singlets.

• Data Analysis: Identify the distinct ¹⁹F signals corresponding to the two diastereomers. Integrate the areas of these peaks.

• Calculation: The enantiomeric excess is calculated as: ee (%) = |(Area₁ - Area₂)| / (Area₁ + Area₂) * 100

Regulatory Considerations

Regulatory agencies such as the FDA require that the stereoisomeric composition of a drug be well-characterized early in the development process.[3][4][5] This includes the development and validation of stereospecific analytical methods to ensure the identity, strength, quality, and purity of the drug substance and product.[4] The stability of the stereochemical integrity of the drug must also be assessed.[4]

Conclusion

The validation of stereochemical purity is a non-negotiable aspect of developing drugs containing fluorinated pyrrolidine building blocks. While chiral chromatography remains the benchmark for its high resolution and accuracy, NMR spectroscopy, particularly ¹⁹F NMR, offers a rapid and powerful complementary tool. The choice of method should be guided by the specific requirements of the analysis and the stage of drug development. By employing robust and well-validated analytical methods, researchers can ensure the quality and safety of these promising therapeutic agents.

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• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. PubMed. Available at: [Link]

• 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. Analyst (RSC Publishing). Available at: [Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19 F NMR Spectroscopy | Request PDF. ResearchGate. Available at: [Link]

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• Regulatory Considerations in Drug Development of Stereoisomers | Request PDF. ResearchGate. Available at: [Link]

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• NOVEL CHIRAL DERIVATIZING AGENTS FOR 1H NMR DETERMINATION OF ENANTIOMERIC PURITIES OF CARBOXYLIC ACIDS Koji Wada,* Mizuko Goto. HETEROCYCLES. Available at: [Link]

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A Comparative Guide to the Impact of the 4-CF3 Group on Pyrrolidine Ring Conformation and Puckering

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of fluorine and fluorinated groups into molecular scaffolds is a cornerstone of modern medicinal chemistry.[1][2][3] More than half of all newly approved small-molecule drugs contain at least one fluorine atom, a testament to its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2] The trifluoromethyl (CF3) group, in particular, is a powerful modulator of these properties due to its high electronegativity and steric demand.[4][5][6] This guide focuses on the pyrrolidine ring, a prevalent N-heterocycle in a wide array of FDA-approved drugs, and explores the conformational consequences of 4-CF3 substitution.[7][8][9]

The Fundamentals of Pyrrolidine Ring Puckering

Unlike planar aromatic rings, the five-membered pyrrolidine ring is non-planar and exists in a state of dynamic equilibrium between various puckered conformations to alleviate torsional strain.[10] The two most common puckering states are the "UP" (Cγ-endo) and "DOWN" (Cγ-exo) conformations.[10][11] In the Cγ-endo pucker, the Cγ atom is displaced on the same side of the ring as the substituent at the nitrogen atom, while in the Cγ-exo pucker, it is on the opposite side. The specific puckering preference is dictated by the nature and stereochemistry of the substituents on the ring.

The conformation of the pyrrolidine ring can be characterized by two main parameters: the puckering amplitude and the phase angle of pseudorotation. These parameters can be determined from the five endocyclic torsion angles.[10]

Stereoelectronic Effects of the Trifluoromethyl Group

The trifluoromethyl group exerts a profound influence on the pyrrolidine ring's conformation through a combination of steric and stereoelectronic effects. The primary stereoelectronic interactions at play are the gauche effect and the anomeric effect.

• The Gauche Effect: This effect describes the tendency of a conformation with adjacent electron-withdrawing groups in a gauche (60° dihedral angle) arrangement to be more stable than the anti (180° dihedral angle) conformation.[12] This stabilization arises from a favorable hyperconjugative interaction between the σ bonding orbital of a C-H bond and the σ* antibonding orbital of the adjacent C-F bond.[12][13]

• The Anomeric Effect: This effect involves the donation of electron density from a lone pair of a heteroatom (like the pyrrolidine nitrogen) into the σ* antibonding orbital of an adjacent C-X bond, where X is an electronegative atom. The C-CF3 bond, with its low-lying σ* orbital, is a potent acceptor for such interactions.[4][14]

The interplay of these effects dictates the preferred puckering of the 4-CF3 pyrrolidine ring. The strong electron-withdrawing nature of the CF3 group significantly influences the electronic properties of the ring, which in turn affects its conformational landscape.[15][16]

Comparative Analysis: 4-CF3-Pyrrolidine vs. Unsubstituted Pyrrolidine

To objectively assess the impact of the 4-CF3 group, we will compare its conformational properties to that of an unsubstituted pyrrolidine ring.

Parameter	Unsubstituted Pyrrolidine	4-CF3-Pyrrolidine	Underlying Reason
Predominant Pucker	Dynamic equilibrium between Cγ-endo and Cγ-exo, often with a slight preference for the N-H equatorial conformer.[17]	Strong preference for a specific pucker, typically Cγ-exo for (4R)-CF3 and Cγ-endo for (4S)-CF3.[18][19]	The gauche effect between the C4-CF3 bond and the C3-H and C5-H bonds, and the anomeric effect involving the nitrogen lone pair and the C4-CF3 σ* orbital.
Puckering Amplitude	Moderate	Increased	Steric repulsion from the bulky CF3 group forces a more pronounced pucker to minimize non-bonded interactions.
Energy Barrier to Pseudorotation	Low	Higher	The strong stereoelectronic preferences create a deeper energy well for the favored conformation, increasing the barrier to interconversion.

Diagram: Interplay of Stereoelectronic Effects in 4-CF3-Pyrrolidine

Caption: Interplay of stereoelectronic effects influencing pyrrolidine conformation.

Experimental and Computational Methodologies

The conformational preferences of substituted pyrrolidines are elucidated through a combination of experimental and computational techniques.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a powerful tool for studying the solution-phase conformation of molecules.

• Step 1: Sample Preparation: Dissolve the synthesized 4-CF3-pyrrolidine derivative and the unsubstituted control in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) to a concentration of approximately 10-20 mM.

• Step 2: 1H and 19F NMR Spectra Acquisition: Acquire standard 1D 1H and 19F NMR spectra to confirm the identity and purity of the compounds.

• Step 3: 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish proton-proton scalar coupling networks.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine through-space proximities between protons. The intensities of NOE/ROE cross-peaks are related to the internuclear distances, providing crucial information about the ring pucker.[20][21]

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons or fluorines.

• Step 4: J-Coupling Analysis: Measure the vicinal proton-proton (3JHH) and proton-fluorine (3JHF) coupling constants. These values are dependent on the dihedral angles according to the Karplus equation and can be used to deduce the ring's torsional angles.[18]

B. X-ray Crystallography:

Single-crystal X-ray diffraction provides a definitive picture of the molecule's conformation in the solid state.[22][23]

• Step 1: Crystal Growth: Grow suitable single crystals of the pyrrolidine derivatives by slow evaporation from a saturated solution.[23]

• Step 2: Data Collection: Mount a single crystal on a diffractometer and collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.[23]

• Step 3: Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions and thermal parameters.[24]

• Step 4: Analysis: Analyze the resulting structure to determine bond lengths, bond angles, and torsional angles, which define the ring pucker.

Computational methods, particularly Density Functional Theory (DFT), are invaluable for mapping the potential energy surface of the pyrrolidine ring and calculating the relative energies of different conformers.[25][26]

• Step 1: Model Building: Construct 3D models of the 4-CF3-pyrrolidine and unsubstituted pyrrolidine.

• Step 2: Conformational Search: Perform a systematic or stochastic conformational search to identify all low-energy conformers.

• Step 3: Geometry Optimization and Energy Calculation: Optimize the geometry of each conformer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p) or larger).[20][21] Calculate the relative energies, including zero-point vibrational energy corrections.

• Step 4: Analysis of Stereoelectronic Interactions: Employ Natural Bond Orbital (NBO) analysis to quantify the hyperconjugative interactions (gauche and anomeric effects) responsible for the observed conformational preferences.[14]

Diagram: Experimental and Computational Workflow

Caption: Workflow for determining pyrrolidine ring conformation.

Implications for Drug Design

The ability of the 4-CF3 group to enforce a specific and stable conformation on the pyrrolidine ring has significant implications for drug design.

• Pre-organization for Binding: A conformationally constrained ligand can bind to its target receptor with a lower entropic penalty, potentially leading to higher binding affinity. By selecting the appropriate stereoisomer of the 4-CF3-pyrrolidine, a specific bioactive conformation can be favored.

• Improved Selectivity: The well-defined shape of the fluorinated pyrrolidine can lead to more specific interactions with the target protein and reduce off-target binding.

• Modulation of Physicochemical Properties: The CF3 group increases lipophilicity, which can enhance membrane permeability and oral bioavailability.[4] It can also block sites of metabolic oxidation, thereby increasing the drug's half-life.[3]

Conclusion

The introduction of a trifluoromethyl group at the 4-position of the pyrrolidine ring is a powerful strategy for controlling its conformation. The strong stereoelectronic effects, namely the gauche and anomeric effects, lead to a pronounced preference for a specific ring pucker. This conformational rigidity can be leveraged by medicinal chemists to design more potent, selective, and metabolically stable drug candidates. A thorough understanding of these conformational effects, gained through a combination of advanced experimental and computational techniques, is crucial for the rational design of next-generation therapeutics incorporating this valuable fluorinated scaffold.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(Trifluoromethyl)pyrrolidin-3-amine

This document provides essential, in-depth guidance on the proper disposal procedures for 4-(trifluoromethyl)pyrrolidin-3-amine, a compound integral to contemporary research and drug development. As a novel or specialized reagent, a specific Safety Data Sheet (SDS) may not be universally available. Therefore, this guide is built upon established principles of chemical safety and an expert assessment of the compound's structural motifs: a pyrrolidine ring, an amine functional group, and a trifluoromethyl group. Adherence to these protocols is paramount for ensuring the safety of laboratory personnel, maintaining regulatory compliance, and protecting the environment.

Immediate Safety and Hazard Assessment: A Structural Approach

In the absence of specific toxicological data, a prudent risk assessment must be derived from the known hazards of the compound's constituent functional groups. 4-(Trifluoromethyl)pyrrolidin-3-amine must be handled as a hazardous waste with potential corrosive, toxic, and environmentally persistent properties.

• Pyrrolidine Moiety : The foundational pyrrolidine ring is characteristic of a cyclic secondary amine. Pyrrolidine itself is a highly flammable liquid and vapor that is harmful if swallowed and causes severe skin burns and eye damage.[1] Its basic nature necessitates segregation from acids.

• Amine Functional Group : The primary amine at the 3-position contributes to the compound's basicity and potential for corrosivity. Aromatic amines, a related class, are often toxic and may have carcinogenic properties.[2]

• Trifluoromethyl (-CF3) Group : The carbon-fluorine bond is exceptionally strong, rendering the -CF3 group metabolically stable and generally resistant to degradation.[3][4] However, this stability contributes to environmental persistence.[5][6] While robust, the trifluoromethyl group can break down under specific high-energy conditions, such as high-temperature incineration, potentially forming highly toxic and corrosive substances like hydrogen fluoride (HF) or trifluoroacetic acid.[3][6]

Quantitative Hazard Data Summary

To inform a cautious and comprehensive approach, the following table summarizes the hazard classifications for parent and analogous compounds. This data underscores the necessity of treating 4-(trifluoromethyl)pyrrolidin-3-amine with a high degree of care.

Hazard Category	Related Compound/Class	GHS Classification	Key Considerations
Flammability	Pyrrolidine	Flammable Liquid (Category 2)[1]	Keep away from heat, sparks, and open flames. Store in a flammables-rated cabinet if quantities are significant.
Corrosivity	Pyrrolidine	Skin Corrosion (Category 1A)[1]	Causes severe skin burns and eye damage. Requires diligent use of personal protective equipment.
Acute Toxicity	Pyrrolidine, Aromatic Amines	Harmful if Swallowed or Inhaled[1][7]	Avoid generating aerosols or dusts. Handle in a well-ventilated area or chemical fume hood.
Environmental	Fluorinated Organics	Potentially Persistent; Toxic to Aquatic Life[1][2][5]	Prohibits drain disposal. Requires disposal through a licensed hazardous waste contractor.

Core Disposal Directive: Prohibited Practices

To prevent immediate safety incidents and long-term environmental contamination, the following disposal methods are strictly forbidden for 4-(trifluoromethyl)pyrrolidin-3-amine and its waste streams:

• DO NOT Dispose Down the Drain : As a fluorinated organic amine, this compound is harmful to aquatic life and its persistence can disrupt wastewater treatment processes.[1][2][8] The Environmental Protection Agency (EPA) strictly regulates the sewer disposal of chemical waste.[9][10]

• DO NOT Allow to Evaporate in a Fume Hood : This practice is not a compliant method of disposal and releases potentially harmful, un-scrubbed vapors into the environment.[11][12]

• DO NOT Dispose of in Regular Trash : Solid waste contaminated with this chemical must be treated as hazardous waste.[8][9] Improper disposal can lead to environmental contamination and poses a risk to sanitation workers.

Experimental Protocol: Step-by-Step Waste Management

This protocol outlines a self-validating system for the safe collection, storage, and disposal of 4-(trifluoromethyl)pyrrolidin-3-amine waste.

1. Personal Protective Equipment (PPE) Mandate Before handling any waste, ensure a complete PPE ensemble is worn. This is your primary defense against exposure.

• Hand Protection : Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before each use.[1][13]

• Eye Protection : Use safety goggles or a face shield that provides a complete seal around the eyes.[1][13]

• Body Protection : A buttoned, long-sleeved laboratory coat is required.

2. Waste Segregation and Collection Proper segregation is the cornerstone of safe chemical waste management.[8][12] Never mix incompatible waste streams.

• Designated Waste Stream : Establish a dedicated waste stream for 4-(trifluoromethyl)pyrrolidin-3-amine. Do not mix it with other solvent wastes unless explicitly permitted by your institution's Environmental Health and Safety (EHS) guidelines.[2]

• Liquid Waste : Collect all solutions containing the compound, including reaction mother liquors and rinsates, in a designated liquid hazardous waste container.

• Solid Waste : Collect all contaminated solids, such as pipette tips, weighing paper, gloves, and absorbent materials used for spill cleanup, in a separate, clearly labeled solid hazardous waste container or bag.[2]

3. Waste Container Selection and Labeling The integrity of the waste containment system is critical to preventing leaks and ensuring regulatory compliance.

• Container Material : Use a container made of chemically compatible material, such as borosilicate glass or high-density polyethylene (HDPE).[11][14] Ensure the container has a secure, leak-proof screw cap.[8][15]

• Labeling Protocol : Every waste container must be meticulously labeled from the moment the first drop of waste is added.[8][9] The label must include:

  • The words "Hazardous Waste" in clear, bold text.[14][15]

  • The full, unabbreviated chemical name: "4-(Trifluoromethyl)pyrrolidin-3-amine" .[8][16]

  • An accurate list of all constituents in a mixture, including solvents, with approximate percentages.[14]

  • The date waste accumulation began.[8]

  • Applicable hazard pictograms (e.g., Corrosive, Toxic, Flammable).[17]

  • The name and contact information of the principal investigator or laboratory.[8]

4. Satellite Accumulation (In-Lab Storage) Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory pending pickup by EHS.[16]

• Location : The SAA should be at or near the point of generation and under the control of the laboratory personnel.[16]

• Secondary Containment : Store all liquid waste containers within a larger, chemically resistant secondary container (e.g., a spill tray) to contain any potential leaks.[12][15]

• Segregation : Store the waste container away from incompatible materials, particularly strong acids and oxidizing agents.[18][19][20]

• Container Closure : Keep waste containers securely closed at all times, except when actively adding waste.[12][15][16] Do not leave funnels in the container opening.[16]

5. Final Disposal via Institutional EHS The ultimate disposal of hazardous waste is a regulated process that must be managed by trained professionals.

• Contact EHS : When the waste container is approximately 90% full, contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[2][9][11]

• Provide Information : Accurately complete any required waste pickup forms, providing all necessary information from the waste label.

• High-Temperature Incineration : Be aware that the likely disposal method for this compound is high-temperature incineration by a licensed waste facility.[1][2] This process is necessary to ensure the complete destruction of the stable carbon-fluorine bonds and prevent the release of persistent fluorinated compounds into the environment.

Emergency Procedures: Spill Management

In the event of a small, manageable spill, follow these steps:

• Alert Personnel : Inform others in the immediate area.

• Don PPE : Ensure you are wearing the appropriate PPE before addressing the spill.

• Containment : Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[2][21]

• Collection : Carefully collect the saturated absorbent material using non-sparking tools and place it into your designated solid hazardous waste container.[2][22]

• Decontamination : Clean the spill area with an appropriate solvent (e.g., isopropanol), and dispose of the cleaning materials as hazardous waste.

• Reporting : Report the spill to your laboratory supervisor and EHS office, as per institutional policy.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-(Trifluoromethyl)pyrrolidin-3-amine waste.

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